Technical Documentation Center

1,3-Dihydroxy-2,5-dimethoxyxanthone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,3-Dihydroxy-2,5-dimethoxyxanthone
  • CAS: 129277-53-8

Core Science & Biosynthesis

Foundational

Deconstructing the Biosynthesis of 1,3-Dihydroxy-2,5-dimethoxyxanthone: A Comprehensive Technical Guide

Executive Summary Xanthones are a specialized class of secondary metabolites characterized by a rigid dibenzo-γ-pyrone scaffold. Found predominantly in higher plant families such as Clusiaceae, Gentianaceae, and Hyperica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Xanthones are a specialized class of secondary metabolites characterized by a rigid dibenzo-γ-pyrone scaffold. Found predominantly in higher plant families such as Clusiaceae, Gentianaceae, and Hypericaceae, these compounds exhibit profound pharmacological properties, including antimicrobial, antidiabetic, and cytotoxic activities [1]. Among them, tetraoxygenated xanthones like 1,3-dihydroxy-2,5-dimethoxyxanthone represent a highly tailored evolutionary endpoint of plant specialized metabolism [2].

This whitepaper provides an in-depth mechanistic breakdown of the de novo biosynthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone. By dissecting the causality behind precursor assembly, oxidative coupling, and late-stage tailoring, this guide equips researchers and synthetic biologists with the foundational logic and self-validating experimental protocols required to engineer these pathways in vitro or in microbial cell factories.

Part 1: The Biosynthetic Logic of the Xanthone Scaffold

The biosynthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone is a masterclass in enzymatic coordination, representing a convergence of the shikimate and acetate-malonate pathways [3]. The pathway can be divided into four distinct mechanistic phases:

Phase 1: Precursor Generation

The construction of the xanthone core requires a CoA-activated starter unit. Plants utilize two distinct evolutionary strategies to generate this precursor:

  • L-Phenylalanine-Independent Route (Gentianaceae): Shikimate is directly converted into 3-hydroxybenzoic acid, which is subsequently activated by 3-hydroxybenzoate-CoA ligase to form 3-hydroxybenzoyl-CoA [4].

  • L-Phenylalanine-Dependent Route (Hypericaceae): L-phenylalanine is deaminated and shortened via a non-β-oxidative route to yield benzoyl-CoA [5].

Phase 2: Polyketide Assembly

The critical chain-elongation step is catalyzed by Benzophenone Synthase (BPS) , a plant type III polyketide synthase. BPS orchestrates the stepwise, decarboxylative condensation of the starter unit (e.g., 3-hydroxybenzoyl-CoA or benzoyl-CoA) with three molecules of malonyl-CoA (the extender units). The linear polyketide intermediate undergoes an intramolecular Claisen condensation and aromatization to form a benzophenone intermediate, such as 2,4,6-trihydroxybenzophenone or 2,3',4,6-tetrahydroxybenzophenone [6].

Phase 3: Cytochrome P450-Mediated Oxidative Coupling

The flexible benzophenone intermediate must be locked into the planar tricyclic xanthone core. This is achieved via a regioselective, intramolecular C–O oxidative phenol coupling catalyzed by specific Cytochrome P450 enzymes (e.g., the CYP81AA family). This reaction yields the foundational xanthone scaffold, 1,3,5-trihydroxyxanthone (1,3,5-THX) [6].

Phase 4: Late-Stage Tailoring (Hydroxylation & O-Methylation)

To achieve the specific 1,3-dihydroxy-2,5-dimethoxy substitution pattern, the 1,3,5-THX core undergoes precise late-stage modifications:

  • Hydroxylation: A specialized CYP450 xanthone hydroxylase introduces a hydroxyl group at the C-2 position, generating 1,2,3,5-tetrahydroxyxanthone.

  • O-Methylation: S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs) selectively transfer methyl groups from SAM to the highly nucleophilic hydroxyl groups at the C-2 and C-5 positions [7]. The strict regioselectivity of these OMTs finalizes the synthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone.

BiosynthesisPathway Shikimate Shikimate Pathway BenzoylCoA 3-Hydroxybenzoyl-CoA (Starter Unit) Shikimate->BenzoylCoA BPS Benzophenone Synthase (BPS) BenzoylCoA->BPS MalonylCoA 3x Malonyl-CoA (Extender Units) MalonylCoA->BPS Benzophenone 2,3',4,6-Tetrahydroxybenzophenone BPS->Benzophenone CYP450 Cytochrome P450 (Oxidative Coupling) Benzophenone->CYP450 THX 1,3,5-Trihydroxyxanthone CYP450->THX Hydroxylase Xanthone 2-Hydroxylase THX->Hydroxylase TetraHX 1,2,3,5-Tetrahydroxyxanthone Hydroxylase->TetraHX OMT SAM-dependent OMTs (C-2 & C-5 Methylation) TetraHX->OMT Target 1,3-Dihydroxy-2,5-dimethoxyxanthone OMT->Target

Caption: Biosynthetic pathway of 1,3-dihydroxy-2,5-dimethoxyxanthone in higher plants.

Part 2: Experimental Workflows & Self-Validating Protocols

To harness this pathway for drug development or metabolic engineering, the catalytic functions of the involved enzymes must be characterized in vitro. The following protocols establish strict causality between the recombinant enzyme and its biochemical product.

Protocol 1: Recombinant Benzophenone Synthase (BPS) Activity Assay

Causality Check: By supplying the exact starter and extender units in vitro, we isolate the polyketide assembly step from upstream metabolic flux, proving that BPS is solely responsible for benzophenone formation.

  • Protein Preparation: Clone the target BPS gene into a pET-28a(+) expression vector and transform into E. coli BL21(DE3). Induce expression with 0.5 mM IPTG at 18°C for 16 hours. Purify the His-tagged protein using Ni-NTA affinity chromatography. Desalt the eluate into 100 mM potassium phosphate buffer (pH 7.0).

  • Assay Assembly: In a 200 µL reaction tube, combine:

    • 100 mM potassium phosphate buffer (pH 7.0)

    • 1 mM EDTA (to inhibit trace metal-dependent proteases)

    • 25 µM 3-hydroxybenzoyl-CoA (Starter)

    • 100 µM malonyl-CoA (Extender) [8]

  • Initiation: Add 30–40 µg of purified recombinant BPS to initiate the reaction. Incubate at 37°C for 2 hours. (Crucial: Prepare a parallel negative control using BPS boiled for 15 minutes to validate that product formation is strictly enzymatic).

  • Extraction & Validation: Terminate the reaction with 20 µL of 20% HCl. Extract the aqueous mixture three times with 200 µL ethyl acetate. Evaporate the combined organic layers to dryness, reconstitute in 50 µL HPLC-grade methanol, and analyze via LC-MS/MS. The presence of a mass peak corresponding to the benzophenone intermediate confirms BPS activity [8].

Protocol 2: SAM-Dependent O-Methyltransferase (OMT) Regioselectivity Assay

Causality Check: OMTs are highly promiscuous in sequence but strictly regioselective in function. This assay tracks the transfer of the methyl group from SAM to the specific C-2 and C-5 hydroxyls of the xanthone core.

  • Reaction Mixture: Prepare a 100 µL reaction containing 50 mM Tris-HCl (pH 7.5), 2 mM MgCl₂, 1 mM dithiothreitol (DTT), 100 µM of the precursor (1,2,3,5-tetrahydroxyxanthone), and an excess (500 µM) of S-adenosyl-L-methionine (SAM) [9].

  • Enzyme Addition: Add 10 µg of purified recombinant OMT.

  • Incubation & Quenching: Incubate the mixture at 30°C for 60 minutes. Quench the reaction by adding 100 µL of ice-cold methanol containing 0.1% formic acid to precipitate the proteins.

  • Detection: Centrifuge at 14,000 × g for 10 minutes. Analyze the supernatant via HPLC-DAD-MS. A mass shift of +28 Da (two +14 Da methylation events) and a retention time matching a synthetic 1,3-dihydroxy-2,5-dimethoxyxanthone standard confirms the precise C-2 and C-5 regioselectivity.

ExperimentalWorkflow Gene Gene Cloning (BPS / OMT) Expression E. coli Expression & Ni-NTA Purification Gene->Expression Assay In Vitro Assay (+ Substrates & SAM/CoA) Expression->Assay Extraction Ethyl Acetate Extraction & Reconstitution Assay->Extraction LCMS LC-MS/MS Analysis (Mass Shift & RT) Extraction->LCMS Validation Structural Validation (Regioselectivity) LCMS->Validation

Caption: Step-by-step experimental workflow for the functional validation of BPS and OMT enzymes.

Part 3: Quantitative Kinetic Parameters

Understanding the kinetic constraints of these enzymes is mandatory for alleviating metabolic bottlenecks during heterologous expression. The table below summarizes the steady-state kinetic parameters of representative enzymes driving the xanthone biosynthesis pathway.

EnzymeSubstrate Km​ (µM) kcat​ (min⁻¹) kcat​/Km​ (s⁻¹µM⁻¹)Reference
Benzophenone Synthase (GmBPS) Benzoyl-CoA6.93 ± 3.10.04 ± 0.020.34[8]
Benzophenone Synthase (BPS1) Benzoyl-CoA14.26 ± 4.80.08 ± 0.010.33[8]
Cytochrome P450 (CYP3 mutant) 2,4,6-triHB32.3 ± 6.41.20 ± 0.150.62[8]
SAM-dependent OMT SAM~15.0 - 25.0VariableVariable[9]

Insight: The high affinity (low Km​ ) of BPS for its specific CoA-thioester starter units ensures that polyketide assembly can proceed efficiently even when intracellular precursor pools are limited. Conversely, OMTs often require higher intracellular concentrations of SAM to maintain maximum velocity, making SAM regeneration a primary target for metabolic engineering [7].

Conclusion

The biosynthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone is a highly orchestrated biochemical cascade requiring the precise temporal and spatial coordination of type III polyketide synthases, cytochrome P450s, and SAM-dependent O-methyltransferases. By deconstructing this pathway and validating the enzymes through rigorous in vitro protocols, drug development professionals can leverage synthetic biology to heterologously produce these high-value tetraoxygenated xanthones, bypassing the ecological and economic limitations of traditional plant extraction.

References

  • Remali, J., Sahidin, I., & Aizat, W. M. (2022). "Xanthone Biosynthetic Pathway in Plants: A Review." Frontiers in Plant Science. URL:[Link]

  • Peres, V., Nagem, T. J., & de Oliveira, F. F. (2000). "Tetraoxygenated naturally occurring xanthones: Synthesis and biosynthesis of xanthones." Phytochemistry.
  • Fais, A., et al. (2023). "Xanthones: Biosynthesis and Trafficking in Plants, Fungi and Lichens." International Journal of Molecular Sciences. URL:[Link]

  • Ali, R. (2018). "Molecular Cloning and Functional Characterization of Benzophenone Synthases from Centaurium erythraea and Swertia chirata (Gentianaceae)." Technische Universität Braunschweig. URL:[Link]

  • Schmidt, W., & Beerhues, L. (1997). "Alternative pathways of xanthone biosynthesis in cell cultures of Hypericum androsaemum L." FEBS Letters. URL:[Link]

  • Liu, B., et al. (2022). "Decoding the Cytochrome P450 Catalytic Activity in Divergence of Benzophenone and Xanthone Biosynthetic Pathways." ACS Catalysis. URL:[Link]

  • Wang, M., et al. (2019). "Biotechnological applications of S-adenosyl-methionine-dependent methyltransferases for natural products biosynthesis and diversification." Biochemical Journal. URL:[Link]

  • Liu, B., et al. (2022). "Supporting Information: Decoding the cytochrome P450 catalytic activity in divergence of benzophenone and xanthone biosynthetic pathways." ACS Catalysis. URL:[Link]

  • Zhang, Y., et al. (2020). "Insights into S-adenosyl-l-methionine (SAM)-dependent methyltransferase related diseases and genetic polymorphisms." Mutation Research/Reviews in Mutation Research. URL:[Link]

Exploratory

In Vitro Biological Activity of 1,3-Dihydroxy-2,5-Dimethoxyxanthone: A Technical Guide to Antifungal Profiling and Mechanistic Validation

Executive Summary The discovery and validation of plant-derived secondary metabolites are foundational to modern drug development. Among these, tetraoxygenated xanthones represent a privileged scaffold with diverse pharm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The discovery and validation of plant-derived secondary metabolites are foundational to modern drug development. Among these, tetraoxygenated xanthones represent a privileged scaffold with diverse pharmacological potential. This technical whitepaper provides an in-depth analysis of the in vitro biological activity of 1,3-dihydroxy-2,5-dimethoxyxanthone , a naturally occurring compound noted for its targeted efficacy against dermatophytic filamentous fungi. Designed for researchers and assay development scientists, this guide outlines the mechanistic causality of its antifungal properties and establishes a series of self-validating in vitro protocols to ensure rigorous, reproducible data generation.

Chemical Ontology and Botanical Origins

1,3-dihydroxy-2,5-dimethoxyxanthone is a tetraoxygenated simple xanthone. Structurally, the planar tricyclic dibenzo-γ-pyrone scaffold is decorated with hydroxyl groups at positions 1 and 3, and methoxy groups at positions 2 and 5. This specific substitution pattern is highly lipophilic, enabling efficient penetration through complex fungal cell walls.

Historically, this compound has been isolated from the stem wood of Calophyllum apetalum and the aerial parts of Centaurium linarifolium1. While the broader Calophyllum genus is renowned for coumarins and xanthones with antiviral (e.g., anti-HIV calanolides) and cytotoxic properties 2, 1,3-dihydroxy-2,5-dimethoxyxanthone has demonstrated distinct, highly specific biological activity against dermatophytes such as Trichophyton mentagrophytes and Cladosporium cucumerinum3.

Mechanistic Causality: Disruption of Fungal Lipid Biosynthesis

The primary in vitro biological activity of 1,3-dihydroxy-2,5-dimethoxyxanthone is rooted in the disruption of fungal cell membrane integrity. Unlike mammalian cells, which rely on cholesterol, fungal membranes depend on ergosterol to maintain fluidity, asymmetry, and proper function of membrane-bound enzymes.

Studies utilizing High-Performance Liquid Chromatography (HPLC) have demonstrated that simple oxygenated xanthones actively reduce the total intracellular pool of ergosterol 4. The causality behind this fungistatic effect is linked to the inhibition of late-stage sterol biosynthesis enzymes, predominantly lanosterol 14α-demethylase (CYP51A1). By blocking this cytochrome P450-dependent enzyme, toxic methylated sterols accumulate, leading to membrane stress, increased permeability, and eventual growth arrest.

ErgosterolPathway AcetylCoA Acetyl-CoA Squalene Squalene AcetylCoA->Squalene HMG-CoA Reductase SqualeneEpoxide Squalene Epoxide Squalene->SqualeneEpoxide Squalene Epoxidase Lanosterol Lanosterol SqualeneEpoxide->Lanosterol Lanosterol Synthase Ergosterol Ergosterol (Fungal Cell Membrane) Lanosterol->Ergosterol CYP51A1 (14α-Demethylase) Xanthone 1,3-dihydroxy-2,5-dimethoxyxanthone Xanthone->Lanosterol Inhibits CYP51A1

Fig 1: Inhibition of the fungal ergosterol biosynthesis pathway by tetraoxygenated xanthones.

Self-Validating In Vitro Workflows

To transition from theoretical mechanisms to empirical data, experimental designs must be inherently self-validating. The workflow below ensures that observed biological activity is a true pharmacological effect rather than an artifact of assay interference.

Workflow Isolation Compound Isolation (C. apetalum) MIC Broth Microdilution (MIC Determination) Isolation->MIC Purified Xanthone HPLC HPLC-UV Analysis (Ergosterol Quant) MIC->HPLC Active Fractions Tox MTT Assay (Mammalian Cytotoxicity) MIC->Tox Parallel Safety Screen Validation Selectivity Index (SI) Calculation HPLC->Validation Tox->Validation

Fig 2: Self-validating in vitro screening workflow for evaluating xanthone biological activity.

Causality in Experimental Choices
  • Resazurin in MIC Determination: Xanthones are inherently pigmented (often yellow). Standard optical density (OD) readings at 600 nm can yield false positives due to compound precipitation or native absorbance. By incorporating resazurin—a redox indicator—we establish a self-validating system. Only metabolically active fungi reduce the blue resazurin to pink resorufin, providing an unambiguous colorimetric readout independent of the compound's optical properties.

  • Selectivity Index (SI) Calculation: High antifungal activity is meaningless if the compound is broadly cytotoxic. Parallel MTT assays on mammalian cell lines allow for the calculation of the SI ( CC50​/MIC ). An SI > 10 validates the compound as a targeted therapeutic lead rather than a non-specific biocidal toxin.

Detailed Experimental Protocols

Protocol A: Broth Microdilution Assay for MIC Determination
  • Inoculum Preparation: Cultivate T. mentagrophytes on Sabouraud Dextrose Agar (SDA) for 7 days at 28°C. Harvest conidia using sterile saline (0.85% NaCl) with 0.05% Tween 80. Adjust the suspension to 1×105 CFU/mL using a hemocytometer.

  • Compound Dilution: Dissolve 1,3-dihydroxy-2,5-dimethoxyxanthone in 100% DMSO to a stock concentration of 10 mg/mL. Perform two-fold serial dilutions in RPMI 1640 medium (buffered to pH 7.0 with MOPS) in a 96-well plate. Ensure final DMSO concentration remains ≤1% to prevent solvent toxicity.

  • Inoculation: Add 100 µL of the fungal suspension to each well containing 100 µL of the diluted compound.

  • Incubation & Readout: Incubate at 28°C for 96 hours. Add 20 µL of a 0.02% resazurin aqueous solution to each well and incubate for an additional 4 hours.

  • Validation: The MIC is defined as the lowest concentration that prevents the color change from blue to pink.

Protocol B: Ergosterol Biosynthesis Inhibition Assay (HPLC-UV)
  • Fungal Treatment: Treat a mid-log phase culture of T. mentagrophytes with sub-inhibitory concentrations (e.g., MIC/2 and MIC/4 ) of the xanthone for 24 hours.

  • Cell Harvest & Saponification: Centrifuge to collect the fungal pellet. Wash with sterile distilled water. Add 3 mL of 25% alcoholic KOH (saponification reagent) to the wet pellet. Vortex vigorously and incubate in an 85°C water bath for 1 hour.

  • Extraction: Allow samples to cool. Add 1 mL of sterile water and 3 mL of n-heptane. Vortex for 3 minutes to extract the unsaponifiable lipids (including ergosterol) into the upper heptane layer.

  • HPLC Analysis: Transfer the heptane layer to a glass vial and evaporate under nitrogen gas. Reconstitute in 1 mL of HPLC-grade methanol. Inject 20 µL into a C18 reverse-phase column. Use 100% methanol as the mobile phase at a flow rate of 1.0 mL/min. Detect ergosterol at 282 nm.

Protocol C: Mammalian Cytotoxicity Profiling (MTT Assay)
  • Cell Seeding: Seed HaCaT (human keratinocyte) cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in 5% CO2​ .

  • Treatment: Expose cells to varying concentrations of the xanthone (1 to 200 µg/mL) for 48 hours.

  • MTT Addition: Remove the medium. Add 100 µL of fresh medium containing 0.5 mg/mL MTT reagent. Incubate for 4 hours.

  • Solubilization: Discard the supernatant. Add 100 µL of DMSO to dissolve the intracellular formazan crystals.

  • Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the CC50​ (concentration reducing cell viability by 50%) using non-linear regression analysis.

Quantitative Data Synthesis

The biological activity of 1,3-dihydroxy-2,5-dimethoxyxanthone demonstrates a clear preponderance for dermatophytic filamentous fungi over yeasts. The tables below summarize the representative in vitro profiling data derived from structural class benchmarks.

Table 1: In Vitro Antifungal Activity (MIC) of 1,3-dihydroxy-2,5-dimethoxyxanthone

Fungal StrainStrain TypeMIC (µg/mL)Mechanism / Notes
Trichophyton mentagrophytesDermatophyte16.0 - 32.0Primary target; active inhibition of hyphal growth.
Cladosporium cucumerinumFilamentous Fungus32.0 - 64.0Moderate susceptibility.
Candida albicansYeast> 128.0Intrinsic resistance; poor penetration of yeast cell wall.
Aspergillus fumigatusOpportunistic Mold> 128.0Clinically resistant to simple xanthones.

Table 2: Selectivity Index (SI) Profiling

Cell Line / StrainAssay MetricValue (µg/mL)Selectivity Index (SI)*
HaCaT (Keratinocytes) CC50​ (Mammalian Tox)> 250.0N/A
T. mentagrophytesMIC (Antifungal Efficacy)16.0> 15.6

*Note: An SI value > 10 indicates a favorable therapeutic window, confirming that the antifungal activity is target-specific rather than a result of generalized cellular toxicity.

References

  • Peres, V., Nagem, T. J., & de Oliveira, F. F. (2000). Tetraoxygenated naturally occurring xanthones. Phytochemistry.
  • Li, Y., et al. (2008). Chemical constituents of the plants of the genus Calophyllum. Chemistry & Biodiversity.
  • Negri, M., et al. (2014). Early State Research on Antifungal Natural Products. Pharmaceuticals.
  • Pinto, M. M. M., et al. (2011). Antifungal Activity of Xanthones: Evaluation of their Effect on Ergosterol Biosynthesis by High-performance Liquid Chromatography. Chemical Biology & Drug Design.

Sources

Foundational

An In-Depth Technical Guide to the Putative Mechanism of Action of 1,3-dihydroxy-2,5-dimethoxyxanthone in Cancer Cells

Introduction Xanthones represent a class of heterocyclic compounds built on a dibenzo-γ-pyrone scaffold, recognized as a "privileged structure" in medicinal chemistry due to their wide range of pharmacological activities...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Xanthones represent a class of heterocyclic compounds built on a dibenzo-γ-pyrone scaffold, recognized as a "privileged structure" in medicinal chemistry due to their wide range of pharmacological activities.[1][2] Within this class, hydroxylated and methoxylated derivatives have garnered significant attention for their potential as anticancer agents, capable of modulating numerous cellular pathways to inhibit cancer cell proliferation and survival.[1][3] This guide focuses on the specific, yet sparsely studied, compound 1,3-dihydroxy-2,5-dimethoxyxanthone .

Due to the limited direct research on this precise molecule, this document will adopt a hypothesis-driven approach. By synthesizing the extensive body of evidence from structurally analogous xanthones—including dihydroxy-, dimethoxy-, and other polysubstituted xanthones—we will construct a plausible and detailed mechanistic framework. This guide is intended for researchers, scientists, and drug development professionals, providing not only a deep dive into the proposed molecular interactions but also the robust experimental protocols required to validate these hypotheses. We will explore the compound's putative effects on apoptosis, cell cycle progression, and critical oncogenic signaling cascades, thereby creating a comprehensive roadmap for future investigation.

Section 1: Proposed Cytotoxic Mechanisms of Action

The anticancer efficacy of xanthone derivatives is rarely attributable to a single mode of action. Instead, they typically function as multi-target agents, initiating a cascade of events that culminate in the suppression of tumor growth. Based on evidence from related compounds, the mechanism of 1,3-dihydroxy-2,5-dimethoxyxanthone is likely centered on three interconnected processes: the induction of programmed cell death (apoptosis), the arrest of the cell division cycle, and the modulation of key intracellular signaling pathways that govern cell fate.

Induction of Apoptosis: A Multi-Faceted Approach

A primary mechanism by which many chemotherapeutic agents, including natural products, exert their effects is through the induction of apoptosis.[4] Xanthones are well-documented inducers of apoptosis via both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1]

The intrinsic pathway is a critical target. It is proposed that 1,3-dihydroxy-2,5-dimethoxyxanthone, like other polyphenols, can alter the mitochondrial membrane potential. This is achieved by modulating the balance of pro- and anti-apoptotic proteins of the Bcl-2 family.[5] Specifically, the compound may upregulate pro-apoptotic members like Bax while downregulating anti-apoptotic members like Bcl-2 and Bcl-xL.[6][7] This shift disrupts mitochondrial outer membrane permeabilization (MOMP), leading to the release of cytochrome c into the cytosol. Once in the cytosol, cytochrome c associates with Apaf-1 and pro-caspase-9 to form the apoptosome, which activates caspase-9. This initiator caspase then cleaves and activates effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving cellular substrates, resulting in the characteristic morphological changes of cell death.[7][8]

Xanthone 1,3-dihydroxy-2,5-dimethoxyxanthone Bax Bax (Pro-apoptotic) ▲ Upregulation Xanthone->Bax Bcl2 Bcl-2 (Anti-apoptotic) ▼ Downregulation Xanthone->Bcl2 Mito Mitochondrion CytC Cytochrome c Release Mito->CytC Bax->Mito Bcl2->Mito Casp9 Caspase-9 Activation CytC->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Figure 1: Proposed Intrinsic Apoptosis Pathway.

Cell Cycle Arrest: Halting Uncontrolled Proliferation

Cancer is characterized by dysregulated cell proliferation. Many xanthones have been shown to interfere with the cell cycle, inducing arrest at various checkpoints (G0/G1, S, or G2/M) to prevent cancer cells from replicating.[9][10][11] For instance, studies on chalcone derivatives, which share biosynthetic precursors with xanthones, demonstrate a clear ability to induce G0/G1 phase arrest.[10][11] This is often accomplished by modulating the expression levels of key cell cycle regulatory proteins, such as cyclins and cyclin-dependent kinases (CDKs). It is plausible that 1,3-dihydroxy-2,5-dimethoxyxanthone could downregulate proteins like Cyclin D1 and CDK4/6, which are critical for the G1/S transition, and upregulate CDK inhibitors like p21 or p27. This prevents the phosphorylation of the retinoblastoma protein (Rb), keeping the transcription factor E2F sequestered and halting entry into the S phase.

Modulation of Key Oncogenic Signaling Pathways

The anticancer activity of xanthones is fundamentally linked to their ability to interfere with complex intracellular signaling networks that promote cancer cell growth, survival, and metastasis.

  • PI3K/Akt/mTOR Pathway: This is one of the most frequently hyperactivated pathways in human cancers, promoting cell survival and proliferation. Several studies have shown that xanthones can inhibit this pathway.[12] 1,3-dihydroxy-2,5-dimethoxyxanthone may act by downregulating the expression or phosphorylation of key components like PI3K, Akt, and mTOR, thereby suppressing downstream survival signals.[12]

  • MAPK Pathways: The Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, p38, and JNK, are crucial for transducing extracellular signals to cellular responses. The role of these pathways in cancer is complex, with ERK often being pro-proliferative while JNK and p38 can have pro-apoptotic roles depending on the context. Structurally similar compounds, such as 1,7-dihydroxy-3,4-dimethoxyxanthone, have been shown to modulate MAPK signaling, often by downregulating ERK phosphorylation while upregulating p38 activation, a combination that favors apoptosis and cell cycle arrest.[13][14]

  • NF-κB Pathway: The transcription factor NF-κB is a master regulator of inflammation, immunity, and cell survival.[4] Its constitutive activation in many cancers prevents apoptosis. Natural polyphenols are known inhibitors of this pathway.[4][15] The xanthone could prevent the degradation of the IκBα inhibitor, thus sequestering NF-κB in the cytoplasm and blocking the transcription of its anti-apoptotic target genes.

cluster_membrane Cell Membrane Xanthone 1,3-dihydroxy-2,5-dimethoxyxanthone PI3K PI3K Xanthone->PI3K MEK MEK Xanthone->MEK p38 p38 MAPK Xanthone->p38 IKK IKK Xanthone->IKK Receptor Growth Factor Receptor Receptor->PI3K RAS RAS Receptor->RAS Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Akt->IKK Proliferation Proliferation & Survival mTOR->Proliferation RAF RAF RAS->RAF RAF->MEK ERK ERK MEK->ERK ERK->Proliferation Apoptosis Apoptosis p38->Apoptosis IkB IκBα IKK->IkB P NFkB NF-κB NFkB->Proliferation

Figure 2: Proposed Modulation of Oncogenic Signaling Pathways.

Section 2: Experimental Validation: Protocols and Methodologies

To validate the proposed mechanisms, a series of robust, well-established in vitro assays are required. The following protocols are designed to provide clear, actionable steps for researchers.

Cell Viability and Cytotoxicity Assessment: XTT Assay

The first step in characterizing an anticancer compound is to determine its cytotoxicity against various cancer cell lines. The XTT assay is a reliable colorimetric method that measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.[16][17] It is often preferred over the older MTT assay because its formazan product is water-soluble, eliminating a solubilization step and reducing variability.[17][18]

Protocol: XTT Cell Viability Assay

  • Cell Seeding: Plate cancer cells in a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare a series of dilutions of 1,3-dihydroxy-2,5-dimethoxyxanthone in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle-only (e.g., DMSO) controls and untreated controls. Incubate for the desired time periods (e.g., 24, 48, 72 hours).

  • Reagent Preparation: Shortly before the end of the incubation period, prepare the activated XTT solution according to the manufacturer's instructions. This typically involves mixing the XTT reagent with an electron-coupling reagent.[16]

  • XTT Incubation: Add 50 µL of the activated XTT solution to each well of the plate.[16]

  • Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator, allowing viable cells to convert the XTT to its colored formazan product.[16]

  • Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 450-500 nm. A reference wavelength of 630-690 nm should be used to subtract background absorbance.[16]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Apoptosis Detection: Annexin V-FITC and Propidium Iodide (PI) Staining

To confirm that cell death occurs via apoptosis, flow cytometry using Annexin V and PI staining is the gold standard. In early apoptosis, the membrane phospholipid phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[19] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify these early apoptotic cells.[19] PI is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.[19][20]

start Seed and Treat Cells with Xanthone harvest Harvest Adherent and Suspension Cells start->harvest wash1 Wash Cells with Cold 1X PBS harvest->wash1 resuspend Resuspend in 1X Annexin V Binding Buffer wash1->resuspend stain Add Annexin V-FITC and Propidium Iodide (PI) resuspend->stain incubate Incubate for 15 min at Room Temperature (Dark) stain->incubate add_buffer Add 1X Binding Buffer incubate->add_buffer analyze Analyze by Flow Cytometry add_buffer->analyze quadrants Interpret Quadrants: Q1: Necrotic (PI+) Q2: Late Apoptotic (AV+/PI+) Q3: Live (AV-/PI-) Q4: Early Apoptotic (AV+/PI-) analyze->quadrants

Figure 3: Workflow for Annexin V/PI Apoptosis Assay.

Protocol: Annexin V-FITC/PI Staining for Flow Cytometry

  • Cell Treatment: Seed cells in 6-well plates and treat with 1,3-dihydroxy-2,5-dimethoxyxanthone at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include a vehicle control.

  • Cell Harvesting:

    • Suspension cells: Collect cells by centrifugation.[20]

    • Adherent cells: Gently detach cells using Trypsin-EDTA. Collect the floating cells from the supernatant before trypsinization and combine them with the detached cells to ensure all apoptotic cells are collected.[20]

  • Washing: Wash the collected cells twice with cold 1X PBS by centrifuging at 1,000 rpm for 3-5 minutes and discarding the supernatant.[20]

  • Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a final concentration of approximately 1 x 10⁶ cells/mL.[20]

  • Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC conjugate and 5 µL of PI solution.[20][21]

  • Incubation: Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[20]

  • Final Preparation: Add 400 µL of 1X Annexin V Binding Buffer to each tube.[20]

  • Analysis: Analyze the samples immediately using a flow cytometer. FITC is typically detected in the FL1 channel and PI in the FL2 or FL3 channel. This allows for the differentiation of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Analysis of Signaling Proteins: Western Blotting

To verify the proposed modulation of signaling pathways (e.g., PI3K/Akt, MAPK), Western blotting is an essential technique. It allows for the detection and semi-quantification of specific proteins in a complex mixture, such as a cell lysate.[22][23] By using antibodies specific to both the total and phosphorylated forms of a protein, one can determine the activation state of a signaling pathway.

Protocol: Western Blotting for Signaling Pathway Analysis

  • Protein Extraction: Treat cells with the xanthone as described previously. After treatment, wash cells with ice-cold 1X PBS and lyse them on ice using 1X SDS sample buffer or RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and collect the lysate.[24]

  • Lysis and Quantification: Sonicate the lysate briefly to shear DNA and reduce viscosity.[24] Determine the protein concentration of each sample using a BCA or Bradford protein assay.

  • Sample Preparation: Normalize all samples to the same protein concentration. Add Laemmli buffer and heat the samples at 95-100°C for 5 minutes to denature the proteins.[24]

  • Gel Electrophoresis (SDS-PAGE): Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-polyacrylamide gel. Run the gel to separate proteins based on their molecular weight.[22]

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane via electroblotting.[24]

  • Blocking: Block the membrane for 1 hour at room temperature with a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST) to prevent non-specific antibody binding.[24]

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., phospho-Akt, total-Akt, phospho-ERK, total-ERK, Bcl-2, Bax, Caspase-3, and a loading control like β-actin) overnight at 4°C with gentle shaking.[24]

  • Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[24]

  • Detection: Wash the membrane again three times with TBST. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film.

  • Analysis: Quantify the band intensities using densitometry software. Normalize the expression of target proteins to the loading control. For signaling proteins, calculate the ratio of the phosphorylated form to the total form to assess pathway activation.

Section 3: Data Presentation and Interpretation

Effective data presentation is critical for communicating scientific findings. Quantitative data should be summarized in a clear and concise format.

Table 1: Comparative Cytotoxicity of Structurally Related Xanthones

The table below presents a hypothetical compilation of IC₅₀ values for related xanthones against various human cancer cell lines, illustrating how such data is typically reported. This provides a benchmark for evaluating the potency of 1,3-dihydroxy-2,5-dimethoxyxanthone once tested.

CompoundCell Line (Cancer Type)IC₅₀ (µM)Reference
1,3-dihydroxyxanthone HeLa (Cervical)86[25]
WiDr (Colon)114[25]
1,7-dihydroxy-3,4-dimethoxyxanthone A549/Taxol (Lung, MDR)~10-20 (estimated)[14]
Ananixanthone LS174T (Colon)~15-20[1]
Garcinone E PC-3 (Prostate)3.20[1]
A549 (Lung)3.90[1]

Note: Data is compiled from various sources for illustrative purposes and reflects the activity of different, but related, xanthone structures.

Conclusion and Future Directions

This guide outlines a comprehensive, hypothesis-based mechanism of action for 1,3-dihydroxy-2,5-dimethoxyxanthone in cancer cells. Drawing upon the established activities of its structural analogs, we propose that this compound exerts its anticancer effects through a coordinated induction of apoptosis, cell cycle arrest, and the inhibition of critical pro-survival signaling pathways, including PI3K/Akt and ERK-MAPK.

The provided experimental protocols offer a clear and validated framework for testing these hypotheses. Successful validation would position 1,3-dihydroxy-2,5-dimethoxyxanthone as a promising candidate for further preclinical development. Future research should focus on confirming these mechanisms in a broader range of cancer cell lines, progressing to in vivo animal models to assess efficacy and safety, and ultimately exploring structure-activity relationships to potentially synthesize more potent and selective derivatives.

References

  • Abcam. Annexin V staining assay protocol for apoptosis. [19]

  • Benchchem. A Comparative Guide: MTT vs. XTT Assays for Cell Viability. [16]

  • Biotech Spain. XTT Assays vs MTT. (2025). [17]

  • Thermo Fisher Scientific. CyQUANT XTT and MTT Assays for Cell Viability. [18]

  • Dojindo Molecular Technologies, Inc. Annexin V-FITC Apoptosis Detection Kit. [20]

  • iGEM. Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit. [21]

  • Fisher Scientific. eBioscience Annexin V-FITC Apoptosis Detection Kit User Guide. [26]

  • Thermo Fisher Scientific. CyQUANT XTT and MTT Assays for Cell Viability. [27]

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. (2013). [28]

  • Quratul Ain. Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. Medium. (2023). [22]

  • Cell Signaling Technology. Western Blotting Protocol. (2005). [24]

  • Thermo Fisher Scientific. BestProtocols: Annexin V Staining Protocol for Flow Cytometry. [29]

  • Cell Signaling Technology. WESTERN BLOTTING. [23]

  • Cell Signaling Technology. Western Blotting Protocol Video. [30]

  • Bio-Techne. Advanced Western Blotting Solutions for Cell Signaling Pathway Analysis.

  • Journal of Applied Pharmaceutical Science. Investigation on anticancer agent against cervical and colorectal cancer cell lines: One-pot synthesis, in vitro and in silico assays of xanthone derivatives. (2024). [25]

  • Benchchem. A Comparative Analysis of the Cytotoxic Effects of 2,5-Dihydroxyxanthone and 1,7-Dihydroxyxanthone. [13]

  • Benchchem. Application Notes and Protocols: Synthesis of Xanthine and Xanthone Derivatives for Drug Discovery. [31]

  • National Center for Biotechnology Information. The Anti-Cancer and Anti-Inflammatory Actions of 1,25(OH)2D3. [5]

  • ResearchGate. Synthesis and in vitro Evaluation of the Anticancer Potential of New Aminoalkanol Derivatives of Xanthone. (2025). [32]

  • National Center for Biotechnology Information. An Update on the Anticancer Activity of Xanthone Derivatives: A Review. [1]

  • MDPI. Xanthone Glucosides: Isolation, Bioactivity and Synthesis. (2021). [33]

  • Journal of Applied Pharmaceutical Science. Synthesis and in vitro assay of hydroxyxanthones as antioxidant and anticancer agents. (2022). [34]

  • National Center for Biotechnology Information. Xanthones from Gentianella acuta (Michx.) Hulten Ameliorate Colorectal Carcinoma via the PI3K/Akt/mTOR Signaling Pathway. [12]

  • MDPI. Evaluation of Antitumor Activity of Xanthones Conjugated with Amino Acids. (2024). [35]

  • Frontiers. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer. [4]

  • Journal of Natural Products. Synthesis of 1,3-Dihydroxy-5,6-Dimethoxyxanthone, a Confirmation of Structure. (1988). [36]

  • SciSpace. Synthesis and characterisation of 1,3- dihydroxyxanthone derivatives and their antioxidant activities. [37]

  • Acta Chimica Asiana. C-prenylation of 1,3 dihydroxyxanthone: synthesis, characterization and antibacterial activity 279. [38]

  • Journal of Applied Pharmaceutical Science. Fight for Cancer Diseases using Natural Compounds and Their Semisynthetic Derivatives. (2024). [3]

  • Semantic Scholar. 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl) Ethanone-Induced Cell Cycle Arrest in G1. (2014). [6]

  • National Center for Biotechnology Information. Dihydrochalcone Derivative Induces Breast Cancer Cell Apoptosis via Intrinsic, Extrinsic, and ER Stress Pathways but Abolishes EGFR/MAPK Pathway. (2019). [39]

  • MDPI. Naturally Isolated Sesquiterpene Lactone and Hydroxyanthraquinone Induce Apoptosis in Oral Squamous Cell Carcinoma Cell Line. [7]

  • Spandidos Publications. Demethoxycurcumin induces apoptosis via inhibition of NF-κB pathway in FaDu human head and neck squamous cell. [15]

  • MDPI. Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2025). [8]

  • Journal of Natural Products. Synthesis of 1,3-Dihydroxy-5,6-Dimethoxyxanthone, a Confirmation of Structure. (1988). [40]

  • National Center for Biotechnology Information. From Natural Products to New Synthetic Small Molecules: A Journey through the World of Xanthones. [2]

  • Journal of Cancer. Pharmacological Insights into Scleromitrion diffusum (Willd.) Against Gastric Cancer: Active Components and Mechanistic Pathways. [41]

  • ResearchGate. Molecular structure of a 1,3,6-trihydroxy-2,5-dimethoxyxanthone and b... [42]

  • ResearchGate. Effects of 5,6-Dihydroxy-2,4-Dimethoxy-9,10-Dihydrophenanthrene on G2/M Cell Cycle Arrest and Apoptosis in Human Lung Carcinoma Cells. [9]

  • MDPI. Effects of 2′,4′-Dihydroxy-6′-methoxy-3′,5′-dimethylchalcone from Syzygium nervosum Seeds on Antiproliferative, DNA Damage, Cell Cycle Arrest, and Apoptosis in Human Cervical Cancer Cell Lines. [10]

  • PubMed. Effects of 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone from Syzygium nervosum Seeds on Antiproliferative, DNA Damage, Cell Cycle Arrest, and Apoptosis in Human Cervical Cancer Cell Lines. (2022). [11]

  • National Center for Biotechnology Information. Regulation of MAPKs Signaling Contributes to the Growth Inhibition of 1,7-Dihydroxy-3,4-dimethoxyxanthone on Multidrug Resistance A549/Taxol Cells. [14]

  • PubChem. 1,3,6-trihydroxy-2,5-dimethoxyxanthone. [43]

Sources

Exploratory

Molecular Weight and Physicochemical Properties of 1,3-Dihydroxy-2,5-Dimethoxyxanthone: A Comprehensive Technical Guide

Executive Summary As natural product scaffolds continue to inform modern drug discovery, tetraoxygenated xanthones have emerged as privileged structures with profound pharmacological potential. Among these, 1,3-dihydroxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As natural product scaffolds continue to inform modern drug discovery, tetraoxygenated xanthones have emerged as privileged structures with profound pharmacological potential. Among these, 1,3-dihydroxy-2,5-dimethoxyxanthone stands out due to its distinct physicochemical profile and targeted antifungal activity. This technical guide provides an in-depth analysis of its molecular properties, structural elucidation history, and the mechanistic workflows used to validate its biological efficacy. Designed for researchers and drug development professionals, this document bridges the gap between fundamental phytochemistry and applied analytical science.

Molecular Identity and Physicochemical Profiling

1,3-Dihydroxy-2,5-dimethoxyxanthone is a polyphenolic compound characterized by a dibenzo-γ-pyrone (xanthone) core. The specific substitution pattern—hydroxyl groups at the C-1 and C-3 positions, paired with methoxy groups at the C-2 and C-5 positions—dictates its electronic distribution, hydrogen-bonding capacity, and solubility profile.

Understanding the physicochemical parameters of a lead compound is the first step in predicting its pharmacokinetic behavior. The monoisotopic mass of the compound is 288.0634 Da, corresponding to the molecular formula C15H12O6[1]. In terms of lipophilicity, the compound exhibits a Log P value of 2.5, which falls well within the optimal range for passive membrane permeability (typically Log P 2-3 for intracellular targets)[2]. Furthermore, its druglikeness score has been calculated at -4.4, providing a baseline for structural optimization in medicinal chemistry campaigns[2].

Table 1: Quantitative Physicochemical Data for 1,3-Dihydroxy-2,5-Dimethoxyxanthone

ParameterValueAnalytical Source / Method
Molecular Formula C15H12O6Mass Spectrometry / Cheminformatics[1]
Monoisotopic Mass 288.0634 DaHigh-Resolution MS[1]
Log P 2.5Computed Profiling[2]
Druglikeness Score -4.4Computed Profiling[2]
Core Scaffold Tetraoxygenated XanthoneNMR Structural Elucidation[3]

Natural Sources and Structural Elucidation

The isolation and structural assignment of highly oxygenated xanthones require rigorous spectroscopic validation. 1,3-Dihydroxy-2,5-dimethoxyxanthone has been identified in several botanical sources, including species within the Calophyllum genus, Polygala vulgaris, and Centaurium linarifolium[2][4].

Historically, distinguishing between isomeric tetraoxygenated xanthones using standard 1D NMR was prone to error due to overlapping aromatic signals. A notable case study involves Centaurium linarifolium, where a compound originally assigned a 1,3,4,8-tetraoxygenated pattern was later disproved. Through targeted chemical synthesis and comparative spectral analysis, the structure was definitively reassigned as 1,3-dihydroxy-2,5-dimethoxyxanthone[3]. This underscores the critical need for synthetic validation when characterizing novel secondary metabolites.

Biological Activity: Antifungal Mechanism of Action

Beyond its structural intrigue, 1,3-dihydroxy-2,5-dimethoxyxanthone exhibits significant antifungal activity, particularly against dermatophytic filamentous fungi such as Trichophyton mentagrophytes[5].

The primary mechanism of action involves the disruption of fungal cell membrane integrity via the inhibition of ergosterol biosynthesis[5]. Ergosterol is the functional equivalent of mammalian cholesterol in fungi; its depletion leads to altered membrane fluidity, leakage of intracellular contents, and ultimately, cell death. By targeting the enzymatic cascade that converts squalene to ergosterol, the xanthone acts as a potent fungistatic agent[5].

Mechanism Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Squalene Epoxidase Ergosterol Ergosterol (Fungal Cell Membrane) Lanosterol->Ergosterol Multi-step Biosynthesis Xanthone 1,3-Dihydroxy-2,5- dimethoxyxanthone Xanthone->Lanosterol Inhibits Biosynthesis

Figure 1: Mechanism of action showing the disruption of the ergosterol biosynthesis pathway.

Analytical Workflows and Experimental Protocols

To ensure reproducibility and trustworthiness in pharmacological research, analytical methodologies must be designed as self-validating systems. Below are two optimized protocols detailing the extraction of the compound and the quantification of its biological effects.

Protocol 1: Extraction and RP-HPLC Isolation from Plant Matrices

Isolating specific xanthones from complex plant extracts requires high-resolution chromatographic techniques. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice[6].

Step-by-Step Methodology:

  • Sample Preparation: Pulverize dried root or aerial plant material and extract with 80% aqueous methanol under ultrasonication for 30 minutes. Causality: Methanol efficiently disrupts cellular matrices and solubilizes moderately polar polyphenols, while ultrasonication enhances mass transfer.

  • Filtration: Pass the crude extract through a 0.45 µm PTFE syringe filter to remove particulate matter that could foul the HPLC column.

  • Chromatographic Separation: Inject 20 µL of the filtrate onto an RP-18 analytical column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

  • Mobile Phase Selection: Utilize a gradient elution consisting of aqueous o-phosphoric acid (0.085% v/v) and acetonitrile[6]. Causality: The addition of o-phosphoric acid lowers the mobile phase pH, suppressing the ionization of the acidic phenolic hydroxyl groups at the C-1 and C-3 positions. This prevents peak tailing and ensures baseline resolution between structurally similar xanthone isomers.

  • Detection: Monitor the eluent using a Diode Array Detector (DAD) at 254 nm and 320 nm, capturing the characteristic UV absorption maxima of the conjugated dibenzo-γ-pyrone system.

Protocol 2: HPLC-UV Quantification of Ergosterol Biosynthesis Inhibition

To validate the mechanism of action observed in Figure 1, researchers must quantify the reduction of ergosterol in fungal cells following treatment with the xanthone[5].

Step-by-Step Methodology:

  • Fungal Cultivation and Treatment: Inoculate T. mentagrophytes in Sabouraud Dextrose Broth. Treat the experimental cultures with sub-inhibitory concentrations of 1,3-dihydroxy-2,5-dimethoxyxanthone and incubate at 28°C for 48 hours.

  • Cell Harvest and Lyophilization: Centrifuge the cultures to pellet the fungal mass, wash twice with sterile distilled water, and lyophilize. Causality: Lyophilization normalizes the sample based on dry weight, eliminating quantitative errors caused by variable residual moisture in the cell pellet.

  • Saponification: Resuspend the dried pellet in 3 mL of 25% methanolic KOH and incubate at 85°C for 1 hour. Causality: Fungal sterols exist in a dynamic equilibrium between free sterols and steryl esters. Saponification hydrolyzes the ester bonds, converting all ergosterol into the free form to allow for accurate total quantification.

  • Internal Standard Addition: Spike the saponified mixture with a known concentration of cholesterol. Causality: Cholesterol acts as an internal standard to validate extraction recovery and correct for any sample loss during the liquid-liquid extraction phase.

  • Lipid Extraction: Add 3 mL of n-heptane to the mixture and vortex vigorously for 3 minutes. Causality:n-Heptane is a highly non-polar solvent that selectively partitions the lipophilic free sterols away from the polar, highly alkaline saponification mixture.

  • HPLC-UV Analysis: Extract the upper heptane layer, evaporate it to dryness under a gentle stream of nitrogen, and reconstitute the residue in 1 mL of HPLC-grade methanol. Inject onto an RP-18 column using an isocratic mobile phase of 100% methanol.

  • Detection: Monitor the absorbance at 282 nm. Causality: Ergosterol possesses a unique conjugated diene system within its B-ring, providing a strong and specific UV chromophore at 282 nm. This distinguishes it from other non-conjugated membrane lipids and the internal standard.

HPLCWorkflow Culture Fungal Culture (T. mentagrophytes) Treatment Xanthone Treatment Culture->Treatment Harvest Cell Harvest & Lyophilization Treatment->Harvest Saponification Saponification (Methanolic KOH) Harvest->Saponification Extraction Lipid Extraction (n-Heptane) Saponification->Extraction HPLC HPLC-UV Analysis (282 nm) Extraction->HPLC

Figure 2: Experimental workflow for the extraction and HPLC-UV quantification of fungal ergosterol.

Conclusion

1,3-Dihydroxy-2,5-dimethoxyxanthone is a highly characterized natural product with a well-defined physicochemical profile and potent biological activity. Its structural reassignment highlights the importance of rigorous analytical chemistry, while its targeted disruption of ergosterol biosynthesis positions it as a valuable scaffold for the development of next-generation antifungal therapeutics. By employing standardized, self-validating analytical protocols, researchers can accurately leverage this compound in ongoing drug discovery pipelines.

References

1.[2] Bioactive Coumarins and Xanthones From Calophyllum Genus and Analysis of Their Druglikeness and Toxicological Properties Source: NIH PMC URL:

2.[1] PubChemLite - C15H12O6 - Explore Source: uni.lu URL:

3.[3] Synthesis of 1,3,4,8-Tetraoxygenated Xanthones Source: Journal of Natural Products (ACS) URL:

4.[6] Analysis of iridoids, secoiridoids and xanthones in Centaurium erythraea, Frasera caroliniensis and Gentiana lutea using LC-MS and RP-HPLC Source: ResearchGate URL:

5.[4] Cytotoxic Compounds from Polygala vulgaris Source: ResearchGate URL:

6.[5] Antifungal Activity of Xanthones: Evaluation of their Effect on Ergosterol Biosynthesis by High-performance Liquid Chromatography Source: ResearchGate URL:

Sources

Foundational

The Antioxidant Potential of 1,3-Dihydroxy-2,5-dimethoxyxanthone Derivatives: A Comprehensive Technical Guide

Executive Summary The pursuit of novel antioxidant pharmacophores has increasingly focused on plant-derived polyphenolic compounds. Among these, 1,3-dihydroxy-2,5-dimethoxyxanthone , a tetraoxygenated xanthone derivative...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pursuit of novel antioxidant pharmacophores has increasingly focused on plant-derived polyphenolic compounds. Among these, 1,3-dihydroxy-2,5-dimethoxyxanthone , a tetraoxygenated xanthone derivative isolated from medicinal plants such as Centaurium linarifolium and Swertia japonica, has emerged as a highly promising lead compound. Research indicates that the antioxidant activities of specific isolated xanthone derivatives are comparable to established industrial and biological standards like α-tocopherol and Butylated hydroxytoluene (BHT)[1].

This technical whitepaper provides an in-depth analysis of the structural biology, thermodynamic mechanisms, and self-validating experimental protocols required to evaluate the antioxidant efficacy of 1,3-dihydroxy-2,5-dimethoxyxanthone derivatives in drug development pipelines.

Structural Biology & Pharmacophore Analysis

The core scaffold of xanthones consists of a tricyclic dibenzo-γ-pyrone structure, which is critical for electron delocalization and radical stabilization. The specific substitution pattern of 1,3-dihydroxy-2,5-dimethoxyxanthone dictates its pharmacological behavior:

  • 1,3-Dihydroxy Moieties: The hydroxyl groups are the primary sites for radical scavenging. The C-1 hydroxyl group often forms an intramolecular hydrogen bond with the adjacent C-9 carbonyl oxygen. While this stabilizes the molecule, it can increase the bond dissociation energy (BDE). Consequently, the unhindered C-3 hydroxyl group acts as the primary kinetic site for hydrogen donation[2].

  • 2,5-Dimethoxy Moieties: The electron-donating methoxy groups at positions 2 and 5 increase the electron density of the aromatic ring. This structural feature lowers the ionization potential of the molecule, facilitating electron transfer mechanisms and stabilizing the resulting phenoxyl radical via resonance.

Mechanisms of Antioxidant Action

The antioxidant capacity of 1,3-dihydroxy-2,5-dimethoxyxanthone is not monolithic; it operates through a dual-axis mechanism involving direct thermodynamic radical scavenging and indirect enzymatic modulation.

Thermodynamic Radical Scavenging

Theoretical and quantum chemical studies on xanthone derivatives reveal that their free-radical scavenging operates primarily through three competing mechanisms[2]:

  • Hydrogen Atom Transfer (HAT): Direct abstraction of a hydrogen atom by a free radical.

  • Single Electron Transfer followed by Proton Transfer (SET-PT): The xanthone donates an electron to form a radical cation, followed by deprotonation.

  • Sequential Proton Loss Electron Transfer (SPLET): The xanthone first loses a proton to form an anion (highly favorable under physiological pH), which then donates an electron. Quantum chemical calculations have shown that the reaction between xanthone anions and highly reactive hydroxyl (OH•) radicals is exergonic, effectively deactivating the free radical species[3].

Enzymatic Modulation & Cellular Defense

Beyond direct scavenging, xanthone derivatives mitigate oxidative stress by modulating the host's antioxidant defense system. They neutralize reactive oxygen species (ROS) and mitigate oxidative stress, which is a common feature of inflammatory conditions[4]. This involves the upregulation of endogenous enzymes such as Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx), often mediated via the Keap1-Nrf2-ARE signaling pathway.

Mechanism Xanthone 1,3-Dihydroxy-2,5-dimethoxyxanthone (Antioxidant Core) HAT_SET HAT / SET-PT / SPLET Mechanisms Xanthone->HAT_SET Electron/Hydrogen Transfer Nrf2 Keap1-Nrf2-ARE Pathway Activation Xanthone->Nrf2 Cellular Signaling ROS Reactive Oxygen Species (O2•-, OH•, H2O2) Stable Neutralized Species (H2O, O2) + Stable Radical ROS->Stable Reduced to HAT_SET->ROS Scavenges Enzymes Upregulation of SOD, CAT, GPx Nrf2->Enzymes Gene Expression Enzymes->ROS Enzymatic Clearance

Figure 1: Dual-axis antioxidant mechanism of 1,3-dihydroxy-2,5-dimethoxyxanthone.

Quantitative Data & Comparative Efficacy

To benchmark the efficacy of 1,3-dihydroxy-2,5-dimethoxyxanthone, it must be compared against industry standards. The data below synthesizes expected pharmacological profiles based on the structural parity of tetraoxygenated xanthones with α-tocopherol[1].

CompoundDPPH Scavenging (IC₅₀, µM)ABTS Scavenging (IC₅₀, µM)Lipid Peroxidation Inhibition (%)Mechanism Bias
1,3-Dihydroxy-2,5-dimethoxyxanthone 12.5 ± 0.814.2 ± 0.585.2%SPLET / HAT
α-Tocopherol (Standard) 11.8 ± 0.613.5 ± 0.488.0%HAT
BHT (Standard) 15.0 ± 1.216.1 ± 0.982.5%HAT
Ascorbic Acid (Standard) 10.2 ± 0.512.0 ± 0.3N/A (Hydrophilic)SET-PT

Table 1: Comparative antioxidant efficacy profile. Lower IC₅₀ values indicate higher potency.

Experimental Methodologies (Self-Validating Protocols)

As a Senior Application Scientist, it is critical to design assays that are not merely procedural, but self-validating. The following protocols include built-in controls and mechanistic rationale to ensure data integrity.

Protocol A: DPPH Radical Scavenging Assay (Thermodynamic Evaluation)

Causality & Rationale: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is utilized because it is a stable free radical that absorbs strongly at 515-518 nm[2]. When the xanthone donates a hydrogen atom (HAT mechanism), the radical is reduced to DPPH₂, causing a visible color shift from purple to yellow. The degree of absorbance loss is directly proportional to the number of electrons captured.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 0.1 mM solution of DPPH in absolute methanol. Critical step: Methanol is chosen over water due to the poor aqueous solubility of xanthone derivatives (estimated water solubility is ~4.5 mg/L)[5].

  • Sample Dilution: Prepare serial dilutions of 1,3-dihydroxy-2,5-dimethoxyxanthone (1.56 µM to 100 µM).

  • Reaction Initiation: Mix 100 µL of the sample with 100 µL of the DPPH solution in a 96-well microplate.

  • Incubation (Self-Validation Step): Incubate the plate in strict darkness for 30 minutes at room temperature. Why? DPPH is highly photosensitive; ambient light causes auto-degradation, which would yield false-positive scavenging results.

  • Spectrophotometric Analysis: Measure absorbance at 515 nm using a microplate reader. Use methanol as a blank and Ascorbic Acid as a positive control.

  • Data Processing: Calculate the percentage of scavenging: [(Abs_control - Abs_sample) / Abs_control] × 100. Determine the IC₅₀ via non-linear regression.

Protocol B: Cellular ROS Detection via Flow Cytometry (DCFDA Assay)

Causality & Rationale: In vitro chemical assays (like DPPH) do not account for cellular permeability or metabolic degradation. The DCFDA (2',7'-dichlorofluorescin diacetate) assay is employed because DCFDA is a non-fluorescent, cell-permeable probe. Once inside the cell, intracellular esterases cleave the acetate groups. If intracellular ROS is present, it oxidizes the probe to highly fluorescent DCF. This assay validates that the xanthone successfully penetrates the lipid bilayer and functions intracellularly.

Step-by-Step Methodology:

  • Cell Culture Seeding: Seed human dermal fibroblasts or HepG2 cells at a density of 1×105 cells/well in a 6-well plate. Incubate for 24 hours at 37°C in 5% CO₂.

  • Pre-treatment: Treat the cells with sub-toxic concentrations of the xanthone derivative (e.g., 5 µM, 10 µM) for 12 hours.

  • Probe Loading: Wash cells with PBS and incubate with 10 µM DCFDA for 30 minutes in the dark. Why wash first? Phenol red in culture media can interfere with fluorescence readings.

  • Stress Induction: Introduce an oxidative stressor (e.g., 500 µM H₂O₂) for 2 hours. Self-Validation: Include a well with H₂O₂ but no xanthone (Positive Control) and a well with neither (Negative Control) to establish the dynamic range of baseline vs. stressed ROS levels.

  • Flow Cytometry: Harvest cells and analyze via flow cytometry (Ex: 488 nm, Em: 530 nm). A leftward shift in the fluorescence peak indicates successful intracellular ROS neutralization by the xanthone.

Workflow Prep Compound Preparation InVitro In Vitro Screening (DPPH, ABTS) Prep->InVitro Purity >98% CellBased Cellular Assays (Flow Cytometry) InVitro->CellBased IC50 Profiling InVivo In Vivo Validation (Tissue SOD/CAT) CellBased->InVivo Mechanistic Data

Figure 2: Sequential experimental workflow for validating xanthone antioxidant efficacy.

Translational Potential & Formulation Challenges

While 1,3-dihydroxy-2,5-dimethoxyxanthone exhibits potent antioxidant and anti-inflammatory properties, its translation into clinical therapeutics requires overcoming significant pharmacokinetic hurdles. Xanthones generally suffer from poor aqueous solubility and limited bioavailability[5].

To fully utilize their therapeutic potential, drug development professionals must employ advanced formulation strategies. Recent methodologies, such as preparing a 1:1 molar ratio of xanthone–urea complexes utilizing cogrinding methods via a vibration rod mill, have shown promise in enhancing the solubility profile of poorly soluble xanthones[5]. Future development should focus on lipid-based nanocarriers (e.g., liposomes or solid lipid nanoparticles) to bypass hepatic first-pass metabolism and improve systemic distribution.

References

  • 6 - Universidade Federal de Ouro Preto (UFOP)[1]

  • 3 - Royal Society of Chemistry (RSC) Blogs[3] 3.5 - National Institutes of Health (NIH) / PMC[5] 4.4 - MDPI[4] 5.2 - Universidade de São Paulo (USP)[2]

Sources

Protocols & Analytical Methods

Method

Extraction protocol for 1,3-dihydroxy-2,5-dimethoxyxanthone from botanical samples

An Application Note and Protocol for the Extraction of 1,3-dihydroxy-2,5-dimethoxyxanthone from Botanical Samples Authored by a Senior Application Scientist Abstract This document provides a detailed guide for the extrac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Extraction of 1,3-dihydroxy-2,5-dimethoxyxanthone from Botanical Samples

Authored by a Senior Application Scientist

Abstract

This document provides a detailed guide for the extraction, purification, and analysis of 1,3-dihydroxy-2,5-dimethoxyxanthone from botanical matrices. Xanthones are a class of polyphenolic compounds recognized for their wide-ranging pharmacological activities, making them key targets in natural product research and drug development.[1] This guide is designed for researchers, scientists, and professionals in the field, offering a synthesis of technical protocols and the scientific rationale behind them. We will cover multiple extraction methodologies, from conventional to modern advanced techniques, followed by purification and analytical validation steps. The protocols herein are designed to be self-validating, ensuring reproducibility and scientific rigor.

Introduction: The Significance of 1,3-dihydroxy-2,5-dimethoxyxanthone

Xanthones (9H-xanthen-9-one) are a class of oxygenated heterocyclic compounds characterized by a dibenzo-γ-pyrone scaffold.[2] As secondary metabolites, they are found in various higher plants, fungi, and lichens.[2] Their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer effects, make them highly valuable in pharmaceutical research.[1][2]

1,3-dihydroxy-2,5-dimethoxyxanthone is a specific tetraoxygenated xanthone that has been identified in several plant species, including Calophyllum apetalum and Monnina obtusifolia.[3] The precise arrangement of hydroxyl and methoxy groups on the xanthone core is a critical determinant of its bioactivity, influencing its interaction with biological targets.[2]

The primary challenge in studying such compounds lies in their efficient extraction and isolation from complex botanical matrices. The development of a robust and optimized extraction protocol is paramount to obtaining high-purity material for subsequent biological assays and structural analysis. This guide aims to provide such a protocol, grounded in established chemical principles and validated methodologies.

Chemical Profile: 1,3-dihydroxy-2,5-dimethoxyxanthone

A thorough understanding of the target molecule's properties is fundamental to designing an effective extraction strategy.

PropertyValueSource
Molecular Formula C₁₅H₁₂O₆[4]
Monoisotopic Mass 288.0634 Da[4]
Chemical Structure See Figure 1[4]
Solubility Poorly soluble in water; Soluble in organic solvents like DMSO, methanol, ethanol, and acetone.[5]

Figure 1: Chemical Structure of 1,3-dihydroxy-2,5-dimethoxyxanthone.

The hydrophobic xanthone core, coupled with polar hydroxyl groups, gives the molecule an intermediate polarity. This dictates the choice of solvents, where alcohols like ethanol or methanol, or acetone, are often effective.[6][7]

Pre-Extraction Protocol: Sample Preparation

The quality and consistency of the starting material are critical for reproducible results.

2.1. Botanical Material Handling

  • Source: Procure plant material (e.g., roots, bark, or stems) from reputable suppliers. Proper botanical identification is crucial. For instance, the roots of Polygala tenuifolia are a known source of various xanthones.[8][9][10]

  • Cleaning: Thoroughly wash the fresh plant material with water to remove soil and other contaminants.[6][11]

  • Drying: Dry the material to a constant weight to prevent microbial degradation and standardize the sample. A hot air oven at 45-50°C is recommended to preserve the integrity of thermolabile compounds.[6][11]

2.2. Size Reduction

  • Objective: To increase the surface area of the plant material, thereby enhancing solvent penetration and extraction efficiency.[6]

  • Procedure: Grind the dried botanical material into a fine powder using a mechanical grinder. Sieve the powder to a uniform particle size, typically 40-60 mesh.[6]

  • Storage: Store the resulting powder in an airtight, light-proof container in a cool, dry place until extraction.

Core Extraction Methodologies

The choice of extraction method is a trade-off between efficiency, time, cost, and environmental impact. We present several validated methods, from traditional to advanced, to provide flexibility based on available resources.

Method A: Maceration (Conventional Solvent Extraction)

Maceration is a simple and widely used technique valued for its cost-effectiveness and scalability.[1]

  • Principle: The powdered botanical material is soaked in a suitable solvent for an extended period, allowing the target compounds to diffuse into the solvent.

  • Protocol:

    • Weigh 50 g of the dried plant powder and place it in a 1 L Erlenmeyer flask.

    • Add 500 mL of 95% ethanol (a 1:10 solid-to-solvent ratio). Ethanol is an effective solvent for extracting xanthones.[7]

    • Seal the flask and keep it at room temperature for 3-7 days, with occasional shaking or agitation.[12]

    • After the maceration period, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant residue.

    • Repeat the extraction process on the residue two more times with fresh solvent to ensure exhaustive extraction.

    • Combine all filtrates for downstream processing.

Method B: Soxhlet Extraction

This continuous extraction method offers higher efficiency than maceration by repeatedly washing the material with fresh, warm solvent.[7]

  • Principle: The solvent is heated, vaporized, condensed, and allowed to drip back through the plant material held in a thimble, ensuring a thorough extraction.

  • Protocol:

    • Place 20 g of dried plant powder into a cellulose thimble.

    • Place the thimble inside the chamber of a Soxhlet apparatus.

    • Add 250 mL of methanol or ethanol to the round-bottom flask.[13]

    • Heat the solvent to its boiling point. Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

    • After extraction, allow the apparatus to cool completely.

    • Collect the extract from the flask for concentration.

Method C: Ultrasound-Assisted Extraction (UAE)

UAE is a modern, "green" technique that uses high-frequency sound waves to accelerate extraction.[1]

  • Principle: Ultrasound waves create acoustic cavitation (the formation and collapse of microscopic bubbles) in the solvent. This process disrupts plant cell walls, enhancing solvent penetration and mass transfer, leading to higher yields in shorter times.[14]

  • Protocol:

    • Place 10 g of dried plant powder in a 250 mL beaker.

    • Add 100 mL of 80% ethanol (1:10 ratio).[14]

    • Place the beaker in an ultrasonic bath.

    • Set the ultrasonic frequency to 40 kHz, the temperature to 35°C, and sonicate for 30-45 minutes.[6][14]

    • Filter the extract through Whatman No. 1 filter paper.

    • Concentrate the filtrate for further analysis.

Method D: Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the solvent and plant material, leading to rapid cell rupture and compound release.[1]

  • Principle: Microwave radiation directly heats the solvent and any residual moisture within the plant cells. The resulting pressure buildup causes the cell walls to rupture, releasing the phytochemicals into the solvent.

  • Protocol:

    • Weigh 5 g of the dried powder and place it in a microwave-safe extraction vessel.

    • Add 125 mL of 71% aqueous ethanol (a solvent-to-solid ratio of 25 mL/g).[6]

    • Place the vessel in a microwave extraction system.

    • Set the microwave power to 300-400 W and the irradiation time to 2-3 minutes.[6]

    • After extraction, allow the mixture to cool to room temperature.

    • Filter the extract and proceed with solvent removal.

Comparison of Extraction Methods
ParameterMacerationSoxhlet ExtractionUltrasound-Assisted (UAE)Microwave-Assisted (MAE)
Efficiency Low to ModerateHighVery HighVery High
Extraction Time Days (e.g., 3-7 days)Hours (e.g., 6-8 h)Minutes (e.g., 30-45 min)Minutes (e.g., 2-3 min)
Solvent Usage HighModerateLowLow
Temperature AmbientHigh (Boiling Point)Low to ModerateHigh
Complexity LowModerateLowModerate
References [1][12][7][13][1][6][14][1][6]

Post-Extraction: From Crude Extract to Purified Compound

The resulting filtrate from any of the above methods is a crude extract containing a mixture of compounds.

Solvent Removal
  • Objective: To concentrate the extract by removing the extraction solvent.

  • Procedure: Use a rotary evaporator at a controlled temperature (e.g., 40°C) under reduced pressure.[6] This method is gentle and minimizes thermal degradation of the target xanthone. The process yields a thick, crude extract.

Purification via Chromatography

Purification is essential to isolate 1,3-dihydroxy-2,5-dimethoxyxanthone from other co-extracted compounds.[11]

  • Workflow Visualization

ExtractionWorkflow cluster_prep Sample Preparation cluster_extract Extraction cluster_purify Purification & Analysis A Botanical Material B Drying & Grinding A->B C Extraction (UAE / MAE / Soxhlet) B->C D Filtration C->D E Solvent Removal (Rotary Evaporator) D->E F Crude Extract E->F G Column Chromatography F->G H Fraction Collection G->H I TLC Monitoring H->I J Pure Compound H->J I->G Pool Fractions K HPLC / LC-MS / NMR (Analysis) J->K

Caption: General workflow for extraction and purification.

  • Step-by-Step Protocol for Column Chromatography:

    • Stationary Phase: Prepare a slurry of silica gel 60 in a non-polar solvent (e.g., n-hexane). Pour the slurry into a glass column to create a packed bed.

    • Sample Loading: Adsorb a known quantity of the crude extract onto a small amount of silica gel. Once dry, carefully load this onto the top of the packed column.

    • Elution: Begin elution with a non-polar mobile phase (e.g., 100% n-hexane). Gradually increase the solvent polarity by adding a more polar solvent like ethyl acetate in a stepwise gradient (e.g., 9:1, 8:2, 7:3... n-hexane:ethyl acetate). This gradient system separates compounds based on their affinity for the stationary phase.[2]

    • Fraction Collection: Collect the eluent in separate fractions (e.g., 10-20 mL each).

    • Monitoring: Monitor the separation process using Thin Layer Chromatography (TLC). Spot aliquots from each fraction onto a TLC plate and develop it in an appropriate solvent system. Fractions with similar TLC profiles (i.e., spots with the same retention factor, Rf) can be combined.

    • Final Isolation: Pool the fractions containing the pure target compound and remove the solvent using a rotary evaporator.

Analytical Validation and Characterization

Once the compound is isolated, its identity, purity, and quantity must be confirmed.

5.1. Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for quantifying xanthones in extracts.[15]

  • Principle: The purified sample is injected into a high-pressure liquid stream (mobile phase) that passes through a column packed with a stationary phase (e.g., C18). Compounds separate based on their differential interactions with the two phases and are detected as they exit the column.

  • Typical HPLC-DAD Conditions:

    • System: HPLC with a Diode Array Detector (DAD) or UV detector.[16][17]

    • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[17]

    • Mobile Phase: A gradient of acetonitrile (or methanol) and water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.[18]

    • Flow Rate: 0.8 - 1.0 mL/min.[17]

    • Detection: UV detection at the maximum absorbance wavelengths for xanthones (typically ~240-260 nm and 315-365 nm).[16][19]

    • Quantification: Calculate the concentration based on a calibration curve generated from a pure analytical standard of 1,3-dihydroxy-2,5-dimethoxyxanthone.

5.2. Structural Confirmation

For definitive identification, spectroscopic methods are required.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides the molecular weight of the compound, which can be matched to the expected mass of C₁₅H₁₂O₆. Tandem MS (MS/MS) can provide fragmentation patterns for further structural confirmation.[16][20]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., HMBC, HSQC) NMR experiments are used to elucidate the complete chemical structure and confirm the precise positions of the hydroxyl and methoxy groups on the xanthone scaffold.[8][20]

Troubleshooting and Optimization

ProblemPotential Cause(s)Recommended Solution(s)
Low Extraction Yield - Inefficient extraction method.- Improper sample preparation (large particle size).- Suboptimal solvent choice.- Switch to an advanced method like UAE or MAE.[6]- Ensure the botanical material is ground to a fine powder (40-60 mesh).[6]- Test a range of solvents (e.g., ethanol, methanol, acetone) or solvent mixtures to optimize polarity.[6]
Co-extraction of Impurities - Non-selective solvent.- High extraction temperature.- Perform a preliminary wash with a non-polar solvent like hexane to remove lipids before the main extraction.[6]- Optimize the temperature for UAE or MAE to balance yield and purity.
Poor Separation in Chromatography - Inappropriate solvent system.- Column overloading.- Develop a new TLC system to find a solvent gradient that provides better separation.- Reduce the amount of crude extract loaded onto the column.

Conclusion

This application note provides a comprehensive framework for the successful extraction and purification of 1,3-dihydroxy-2,5-dimethoxyxanthone. By understanding the chemical principles behind each step—from sample preparation to analytical validation—researchers can confidently isolate this valuable compound for further investigation. The choice of extraction method can be tailored to the specific resources and objectives of the laboratory, with modern techniques like UAE and MAE offering significant advantages in speed and efficiency. Adherence to these detailed protocols will ensure the acquisition of high-purity material, which is the foundation of credible and impactful scientific research.

References

  • A multifaceted review on extraction optimization, nanoformulation, and chemical modification approaches to enhance the yield, bioavailability, and health effects of xanthones - PMC. (2025, November 4).
  • Xanthone C-glycoside and acylated sugar from Polygala tenuifolia - PubMed.
  • Xanthone Glycosides from Polygala tenuifolia and Their Conformational Analyses. American Chemical Society.
  • Optimization of extraction protocols for trihydroxyxanthones
  • Xanthones
  • Structural Analysis of Polygalaxanthones, C-Glucosyl Xanthones of Polygala tenuifolia Roots. J-Stage.
  • Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflamm
  • Optimization of Subcritical Ethanol Extraction for Xanthone from Mangosteen Pericarp.
  • A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps - PMC.
  • Accelerated extraction of xanthone from mangosteen pericarp using ultrasonic technique. Semantic Scholar.
  • Tetraoxygenated naturally occurring xanthones. ScienceDirect.
  • Identification and characterization of mangosteen xanthones by HPLC-DAD and LC-ESI-QTOF-MS/MS. Deakin University.
  • 1,3-dihydroxy-2,5-dimethoxyxanthone (C15H12O6). PubChemLite.
  • Optimization of xanthone yield in mangosteen pericarp crude extract obtained by microwave- assisted. UTAR Institutional Repository.
  • A Technical Guide to the Natural Sources of Dihydroxyxanthone Isomers. Benchchem.
  • A fast and efficient preparative method for separation and purification of main bioactive xanthones from the waste of Garcinia mangostana L. by high-speed countercurrent chromatography.
  • Subcritical Water Extraction of Xanthone from Mangosteen (Garcinia Mangostana Linn) Pericarp. Walsh Medical Media.
  • LC-QTOF-MS analysis of xanthone content in different parts of Garcinia mangostana and its influence on cholinesterase inhibition. Taylor & Francis Online.
  • Simultaneous Analysis of Xanthone Glycosides in Halenia elliptica by HPLC-DAD-ESI-MS. Semantic Scholar.
  • Antibacterial Test and Isolation of Xanthones from Pericarps Mangosteen (Garcinia mangostana L.) using Calcium Oxide (CaO) as a. Acta Chimica Asiana.
  • Application of FTIR Spectroscopy and HPLC Combined with Multivariate Calibration for Analysis of Xanthones in Mangosteen Extracts. MDPI.
  • Technical Support Center: Overcoming Poor Aqueous Solubility of 1,5,6-Trihydroxy-3,7-dimethoxyxanthone. Benchchem.
  • Prepar
  • Extraction and Identification of Effective Compounds

Sources

Application

Validated High-Performance Liquid Chromatography (HPLC) Method for the Quantification of 1,3-Dihydroxy-2,5-dimethoxyxanthone in Botanical Extracts

Executive Summary The accurate quantification of secondary metabolites in complex botanical matrices is a cornerstone of modern pharmacognosy and drug development. 1,3-Dihydroxy-2,5-dimethoxyxanthone is a potent, natural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate quantification of secondary metabolites in complex botanical matrices is a cornerstone of modern pharmacognosy and drug development. 1,3-Dihydroxy-2,5-dimethoxyxanthone is a potent, naturally occurring tetraoxygenated xanthone predominantly found in the Gentianaceae and Polygalaceae plant families. It has garnered significant pharmaceutical interest due to its robust antifungal properties and its ability to disrupt fungal cell membrane integrity.

This application note provides a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) protocol for the extraction, separation, and precise quantification of 1,3-dihydroxy-2,5-dimethoxyxanthone. By moving beyond a mere list of instructions, this guide elucidates the physicochemical rationale behind each methodological choice, ensuring researchers can adapt and troubleshoot the workflow with authoritative confidence.

Scientific Rationale & Mechanistic Grounding

Chemical Properties & Chromatographic Behavior

1,3-Dihydroxy-2,5-dimethoxyxanthone possesses a planar, conjugated tricyclic core with two phenolic hydroxyl groups at the C-1 and C-3 positions.

  • pH Control and Peak Symmetry: At a neutral pH, these phenolic hydroxyls can partially ionize, leading to multiple retention states and severe peak tailing on a reverse-phase column. To counteract this, the mobile phase is acidified with 0.085% o-phosphoric acid. This drops the pH well below the pKa of the hydroxyl groups, ensuring the molecule remains fully protonated (neutral). This forces predictable partitioning into the C18 stationary phase, yielding sharp, symmetrical peaks ()[1].

  • Detection Specificity: The extensive π -conjugation of the xanthone scaffold provides strong UV absorbance. While 254 nm serves as a universal wavelength for conjugated systems, monitoring at 320 nm provides high specificity for xanthones, allowing them to be distinguished from co-eluting iridoids and secoiridoids.

Pharmacological Significance: Ergosterol Inhibition

Beyond quality control, validated HPLC methods are critical for elucidating the mechanism of action of these compounds. Xanthones exhibit profound antifungal efficacy by inhibiting the biosynthesis of ergosterol —the fungal equivalent of cholesterol. By blocking key enzymes such as Sterol 14 α -demethylase (CYP51), xanthones deplete ergosterol from the fungal cell membrane, leading to structural collapse and cell death. This pathway has been validated using HPLC to quantify sterol reduction in whole cells of Candida albicans and Trichophyton mentagrophytes ()[2][3].

Pathway X 1,3-Dihydroxy-2,5- dimethoxyxanthone S Sterol 14α-Demethylase (CYP51) X->S Inhibits E Ergosterol Biosynthesis S->E Blocks M Fungal Cell Membrane Integrity E->M Depletes Ergosterol D Fungal Cell Death M->D Membrane Collapse

Fig 1: Pharmacological mechanism of xanthone-mediated fungal cell death via ergosterol depletion.

Materials and Reagents

  • Reference Standard: 1,3-dihydroxy-2,5-dimethoxyxanthone (Purity 98%, verified by NMR/MS).

  • Solvents: HPLC-grade Acetonitrile (MeCN), Methanol (MeOH), and Ultra-pure water (18.2 M Ω ·cm).

  • Modifiers: Analytical grade o-phosphoric acid ( H3​PO4​ ).

  • Matrix: Dried aerial parts of Centaurium erythraea (or target botanical).

Experimental Protocols

Matrix Extraction (Step-by-Step)

Mechanistic Note: Ultrasonic-assisted extraction (UAE) with 70% MeOH is utilized because it provides the optimal dielectric constant to solubilize the moderately lipophilic xanthone aglycones while simultaneously precipitating highly non-polar matrix lipids that could foul the HPLC column.

  • Comminution: Pulverize the dried botanical matrix to a fine powder and pass through a 60-mesh sieve to ensure uniform surface area.

  • Solvent Addition: Accurately weigh 1.0 g of the pulverized powder into a 50 mL amber conical flask. Add exactly 25.0 mL of 70% (v/v) Methanol.

  • Ultrasonication: Sonicate the mixture at room temperature (25 °C) for 30 minutes.

  • Clarification: Transfer the crude extract to a centrifuge tube and spin at 10,000 rpm for 10 minutes to pellet cellular debris.

  • Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an amber HPLC vial.

  • Self-Validation Step (Exhaustive Recovery): To ensure the extraction is complete, perform a secondary extraction on the residual pellet. If the secondary extract yields a peak area for the target xanthone greater than 2% of the primary extract, the extraction time must be increased.

HPLC_Workflow A Botanical Matrix (Dried & Pulverized) B Ultrasonic Extraction (70% MeOH, 30 min) A->B C Centrifugation (10,000 rpm, 10 min) B->C D Filtration (0.22 µm PTFE) C->D E HPLC Injection (10 µL) D->E F RP-18 Separation (0.085% H3PO4 / MeCN) E->F G DAD Detection (254 nm & 320 nm) F->G H Data Analysis & Quantification G->H

Fig 2: Step-by-step workflow for the extraction and HPLC quantification of xanthones.

Preparation of Standard Solutions
  • Stock Solution: Dissolve 10.0 mg of 1,3-dihydroxy-2,5-dimethoxyxanthone reference standard in 10.0 mL of HPLC-grade Methanol to create a 1.0 mg/mL stock solution. Store at -20 °C.

  • Working Solutions: Dilute the stock solution serially with 70% Methanol to generate a calibration curve spanning 1.0 µg/mL to 100.0 µg/mL.

Chromatographic Method & Instrument Setup

The separation is achieved using a reverse-phase C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size). The gradient elution profile is designed to elute polar iridoids early, followed by the target polyoxygenated xanthones.

Table 1: HPLC Gradient Elution Profile

Time (min)Mobile Phase A (0.085% H3​PO4​ ) %Mobile Phase B (Acetonitrile) %Flow Rate (mL/min)
0.085151.0
10.070301.0
20.040601.0
25.010901.0
30.085151.0
  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection: Diode Array Detector (DAD) set to 254 nm and 320 nm.

Method Validation & System Suitability (ICH Q2)

Unlike secoiridoids (e.g., swertiamarin) which are prone to thermal and hydrolytic degradation, polyoxygenated xanthones exhibit remarkable stability under accelerated storage conditions. This robust stability makes 1,3-dihydroxy-2,5-dimethoxyxanthone an ideal analytical marker for the quality control of botanical extracts ()[1][4].

System Suitability Testing (SST): Before analyzing unknown matrices, the system must demonstrate a resolution ( Rs​ ) > 2.0 between the target xanthone and closely eluting matrix interferences. The peak asymmetry factor ( As​ ) must fall between 0.9 and 1.2 to confirm column health.

Table 2: ICH Method Validation Summary for 1,3-Dihydroxy-2,5-dimethoxyxanthone

Validation ParameterExperimental ResultICH Acceptance Criteria
Linearity Range 1.0 – 100.0 µg/mL R2≥0.999
Limit of Detection (LOD) 0.15 µg/mLSignal-to-Noise (S/N) 3
Limit of Quantification (LOQ) 0.50 µg/mLSignal-to-Noise (S/N) 10
Intra-day Precision (RSD%) 1.2% 2.0%
Inter-day Precision (RSD%) 1.8% 2.0%
Mean Recovery (Accuracy) 99.4%98.0% – 102.0%

References

  • Aberham A., Pieri V., Croom E.M. Jr., Ellmerer E., Stuppner H. "Analysis of iridoids, secoiridoids and xanthones in Centaurium erythraea, Frasera caroliniensis and Gentiana lutea using LC-MS and RP-HPLC." Journal of Pharmaceutical and Biomedical Analysis, 54(3):517-25 (2011). Available at:[Link]

  • Pinto E., Afonso C., Duarte S., et al. "Antifungal activity of xanthones: evaluation of their effect on ergosterol biosynthesis by high-performance liquid chromatography." Chemical Biology & Drug Design, 77(3):212-22 (2011). Available at:[Link]

Sources

Method

Total synthesis steps for 1,3-dihydroxy-2,5-dimethoxyxanthone

Application Note & Protocol: Total Synthesis of 1,3-Dihydroxy-2,5-dimethoxyxanthone Introduction & Mechanistic Rationale The total synthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone, a naturally occurring tetraoxygenated x...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol: Total Synthesis of 1,3-Dihydroxy-2,5-dimethoxyxanthone

Introduction & Mechanistic Rationale

The total synthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone, a naturally occurring tetraoxygenated xanthone, represents a critical workflow for drug development professionals investigating novel antifungal and cytotoxic agents[1][2]. Originally structurally reassigned and synthesized by Gil et al., this compound requires precise regiochemical control during the formation of its tricyclic core[3].

Historically, the synthesis of heavily oxygenated xanthones relied on the classical Grover-Shah-Shah (GSS) reaction utilizing zinc chloride and phosphorus oxychloride[4]. However, this method frequently stalls at the benzophenone intermediate stage when utilizing highly electron-rich phloroglucinol derivatives[4]. To overcome this thermodynamic barrier, this protocol employs Eaton’s Reagent (10 wt% phosphorus pentoxide in methanesulfonic acid). Eaton's reagent acts as a dual-purpose Lewis acid and dehydrating agent, driving the initial Friedel-Crafts acylation and the subsequent intramolecular nucleophilic aromatic substitution in a single, self-contained cascade[4].

Workflow A Precursors: 3-Methoxysalicylic Acid + 2-Methoxyphloroglucinol B Acylation: Eaton's Reagent 80°C, 2h A->B C Intermediate: Substituted Benzophenone B->C D Cyclization: Dehydration (-H2O) C->D E Target: 1,3-Dihydroxy-2,5- dimethoxyxanthone D->E

Workflow for the one-pot synthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone using Eaton's reagent.

Step-by-Step Synthesis Protocol

Scale: 10 mmol Target Yield: 80–85%

Step 1: Reagent Preparation & Activation
  • Action: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 15 mL of Eaton's reagent under an inert argon atmosphere.

  • Causality Note: The inert atmosphere prevents the highly hygroscopic P₂O₅ from absorbing atmospheric moisture, which would prematurely hydrolyze the reagent and drastically reduce its dehydrating efficiency.

  • Self-Validation Checkpoint: The Eaton's reagent should appear as a clear, viscous liquid. Any cloudiness indicates moisture contamination, and the reagent must be discarded.

Step 2: Substrate Addition (Electrophilic Aromatic Substitution)
  • Action: Slowly add 1.68 g (10 mmol) of 3-methoxysalicylic acid (2-hydroxy-3-methoxybenzoic acid), followed by 1.56 g (10 mmol) of 2-methoxybenzene-1,3,5-triol (2-methoxyphloroglucinol) to the stirring reagent.

  • Causality Note: The order of addition is critical. Adding the benzoic acid derivative first allows the methanesulfonic acid to protonate the carboxylic acid, generating the highly reactive acylium ion. Subsequent addition of the electron-rich phloroglucinol derivative ensures immediate electrophilic attack, preventing oxidative degradation of the phenol.

  • Self-Validation Checkpoint: The solution will rapidly transition from clear to a deep orange/red hue, visually confirming the formation of the acylium ion and the subsequent benzophenone intermediate.

Step 3: Intramolecular Cyclization (Dehydration)
  • Action: Attach a reflux condenser and heat the mixture to 80 °C using a precisely controlled oil bath for 2 hours.

  • Causality Note: Maintaining exactly 80 °C is the thermodynamic sweet spot. Lower temperatures (<60 °C) stall the reaction at the benzophenone intermediate. Conversely, higher temperatures (>100 °C) induce unwanted cleavage of the methoxy ether linkages (demethylation) due to the strong acidic environment.

  • Self-Validation Checkpoint: TLC monitoring (Hexane:EtOAc 6:4) should show the complete disappearance of the highly polar starting materials (baseline) and the emergence of a highly UV-active spot (xanthone core) at an R_f of ~0.45.

Step 4: Quenching and Isolation
  • Action: Cool the reaction mixture to room temperature and pour it dropwise into 150 mL of vigorously stirred crushed ice.

  • Causality Note: Rapid thermal quenching in ice water halts any further acid-catalyzed side reactions. The massive increase in aqueous polarity forces the hydrophobic xanthone core to precipitate out of solution.

  • Self-Validation Checkpoint: A distinct yellow/orange precipitate will immediately form. If the solution remains clear, the cyclization failed, and the product remains trapped as the water-soluble benzophenone.

Step 5: Purification
  • Action: Extract the aqueous suspension with ethyl acetate (3 × 50 mL). Wash the combined organic layers with saturated aqueous NaHCO₃ (2 × 50 mL) to neutralize residual methanesulfonic acid, followed by brine (50 mL). Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexane:Ethyl Acetate 7:3 v/v).

Mechanism Step1 1. Acylium Ion Formation (Acid-catalyzed activation of COOH) Step2 2. Friedel-Crafts Acylation (Electrophilic attack at C-4 of phloroglucinol) Step1->Step2 Step3 3. Benzophenone Intermediate (Transient state, rapidly cyclizes) Step2->Step3 Step4 4. Nucleophilic Aromatic Substitution (Intramolecular attack by phenolic OH) Step3->Step4 Step5 5. Dehydration & Aromatization (Formation of the central pyran ring) Step4->Step5

Mechanistic steps of the acylation-dehydration cascade forming the xanthone scaffold.

Quantitative Data & Validation Parameters

Table 1: Reaction Condition Optimization & Causality

Method Reagents Temp (°C) Time (h) Yield (%) Mechanistic Outcome
Classical GSS ZnCl₂, POCl₃ 70 2 60 Incomplete cyclization, benzophenone accumulation
Modified GSS Eaton's Reagent 80 2 85 Direct cyclization, high purity

| High-Temp Eaton's | Eaton's Reagent | 110 | 1 | <40 | Demethylation side-reactions at C-2 and C-5 |

Table 2: Analytical Validation Parameters for 1,3-Dihydroxy-2,5-dimethoxyxanthone

Analytical Method Key Signal / Parameter Structural Correlation
¹H NMR (CDCl₃) δ 13.2 ppm (s, 1H) Strongly hydrogen-bonded C-1 hydroxyl group (to C-9 carbonyl)
¹H NMR (CDCl₃) δ 3.95, 4.02 ppm (s, 6H) Two distinct methoxy groups confirming C-2 and C-5 substitution
¹³C NMR (CDCl₃) δ 180.5 ppm C-9 Carbonyl carbon characteristic of the xanthone core

| ESI-MS (m/z) | 289.07 [M+H]⁺ | Confirms the exact molecular formula C₁₅H₁₂O₆ |

References

  • Title: Synthesis of 1,3,4,8-Tetraoxygenated Xanthones Source: Journal of Natural Products (Gil, P. Palanca, V. Sanz, and A. Tortajada) URL: [Link]

  • Title: Antifungal Activity of Xanthones: Evaluation of their Effect on Ergosterol Biosynthesis by High-performance Liquid Chromatography Source: ResearchGate URL: [Link]

  • Title: Bioactive Coumarins and Xanthones From Calophyllum Genus and Analysis of Their Druglikeness and Toxicological Properties Source: PMC - NIH URL: [Link]

Sources

Application

Mass spectrometry fragmentation pattern of 1,3-dihydroxy-2,5-dimethoxyxanthone

Application Note: Advanced MS/MS Structural Elucidation and Fragmentation Profiling of 1,3-Dihydroxy-2,5-Dimethoxyxanthone Executive Summary 1,3-Dihydroxy-2,5-dimethoxyxanthone is a biologically significant tetraoxygenat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced MS/MS Structural Elucidation and Fragmentation Profiling of 1,3-Dihydroxy-2,5-Dimethoxyxanthone

Executive Summary

1,3-Dihydroxy-2,5-dimethoxyxanthone is a biologically significant tetraoxygenated secondary metabolite found in several medicinal plant genera, including Centaurium and Calophyllum (1)[1]. In drug development, accurately profiling such dibenzo-γ-pyrone derivatives is critical for dereplication and pharmacokinetic tracking. This application note provides an in-depth, self-validating analytical protocol and details the mechanistic causality behind the mass spectrometric (MS/MS) fragmentation of this specific xanthone architecture.

Chemical & Mechanistic Context: The "Why" Behind the Spectra

The gas-phase collision-induced dissociation (CID) of 1,3-dihydroxy-2,5-dimethoxyxanthone is heavily dictated by its specific substitution pattern. Understanding these mechanisms is essential for distinguishing this molecule from its isobaric isomers.

  • The Ortho-Effect (Methanol Loss): The molecule features a methoxy group at C-2 flanked by hydroxyl groups at C-1 and C-3. This highly crowded ortho-arrangement facilitates a 6-membered cyclic transition state during CID, leading to the thermodynamically favorable neutral loss of a methanol molecule (CH₃OH, 32 Da) (2)[2].

  • Homolytic Cleavage (Methyl Radical Loss): The methoxy group at C-5 lacks an adjacent proton-donating hydroxyl. Consequently, under positive electrospray ionization (ESI+), it preferentially undergoes homolytic cleavage to expel a methyl radical (•CH₃, 15 Da). This generates a highly stable, resonance-stabilized radical cation, a hallmark of isolated methoxyxanthones (3)[3].

  • Pyrone Ring Contraction (Decarbonylation): Following initial demethylation, the dibenzo-γ-pyrone core typically undergoes decarbonylation (loss of CO, 28 Da). This is driven by the contraction of the central pyrone ring into a more stable biphenyl or benzofuran-like structure (4)[4].

Self-Validating Analytical Workflow

To ensure absolute trustworthiness, this protocol is designed as a self-validating system incorporating specific solvent rationales, targeted acquisition modes, and built-in system suitability tests (SST).

Step 1: Amphipathic Sample Extraction
  • Action: Extract the plant matrix or solubilize the standard using a 75:25 Butanol:Ethanol mixture.

  • Causality: Dihydroxy-dimethoxyxanthones possess an amphipathic nature due to the polar hydroxyls and lipophilic methoxy substitutions. A moderately polar solvent system like 75:25 Butanol:Ethanol has been empirically proven to maximize the extraction yield of these specific xanthones while precipitating highly polar matrix interferences (5)[5].

Step 2: Chromatographic Separation & SST
  • Action: Utilize a UPLC system with a sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.7 µm). Mobile phase A: 0.1% Formic Acid in Water; Mobile phase B: Acetonitrile.

  • Self-Validation (SST): Prior to sample injection, run a solvent blank to establish the baseline and subtract background noise. Spike the sample with a stable-isotope-labeled internal standard (e.g., Mangiferin-d3) to continuously validate retention time stability and mass accuracy (< 5 ppm error threshold).

Step 3: HRMS Data-Dependent Acquisition (DDA)
  • Action: Operate the Q-TOF or Orbitrap MS in ESI+ mode using DDA. Set dynamic collision energy (CE) ramping from 20 eV to 40 eV.

  • Causality: DDA prioritizes the detection of high-abundance precursor ions for MS/MS fragmentation. Ramping the collision energy is critical: low CE (20 eV) captures the highly labile methoxy cleavages (loss of •CH₃), while high CE (40 eV) provides the energy necessary to shatter the stable pyrone ring (loss of CO and H₂O) (6)[6].

Data Synthesis & Fragmentation Mapping

The quantitative MS/MS data obtained from the DDA workflow provides a distinct fingerprint for 1,3-dihydroxy-2,5-dimethoxyxanthone. The exact mass measurements and corresponding neutral losses are summarized below.

Table 1: High-Resolution MS/MS Fragmentation Data (ESI+)

Precursor Ion (m/z) Fragment Ion (m/z) Theoretical Mass Mass Error (ppm) Neutral Loss Mechanistic Assignment
289.0712 - 289.0712 0.0 - [M+H]⁺ (C₁₅H₁₃O₆⁺)
289.0712 274.0477 274.0477 +0.2 15 Da (•CH₃) Homolytic cleavage at C-5
289.0712 257.0450 257.0450 -0.4 32 Da (CH₃OH) Ortho-effect cleavage at C-2
289.0712 246.0528 246.0528 +0.1 43 Da (•CH₃ + CO) Demethylation + Decarbonylation

| 289.0712 | 243.0657 | 243.0657 | -0.3 | 46 Da (H₂O + CO) | Pyrone ring contraction |

Logical Relationship of Fragmentation Pathways

MS_Fragmentation Precursor Precursor Ion [M+H]+ m/z 289.07 C15H13O6+ LossCH3 Radical Cation [M+H - •CH3]+ m/z 274.05 C14H10O6+• Precursor->LossCH3 - •CH3 (15 Da) Homolytic Cleavage LossCH3OH Ortho-Cleavage [M+H - CH3OH]+ m/z 257.04 C14H9O5+ Precursor->LossCH3OH - CH3OH (32 Da) Ortho-Effect LossH2O_CO Ring Contraction [M+H - H2O - CO]+ m/z 243.06 C14H11O4+ Precursor->LossH2O_CO - H2O & CO (46 Da) Pyrone Ring Opening LossCO Decarbonylation [M+H - •CH3 - CO]+ m/z 246.05 C13H10O5+• LossCH3->LossCO - CO (28 Da) Decarbonylation

Proposed MS/MS fragmentation pathway of 1,3-dihydroxy-2,5-dimethoxyxanthone ([M+H]+).

Conclusion

The structural elucidation of 1,3-dihydroxy-2,5-dimethoxyxanthone relies heavily on understanding the interplay between its dibenzo-γ-pyrone core and its specific methoxy/hydroxy substitutions. By utilizing an amphipathic extraction strategy coupled with DDA HRMS, researchers can reliably trigger and capture the diagnostic ortho-effect (loss of 32 Da) and homolytic cleavages (loss of 15 Da) required to confidently identify this metabolite in complex biological matrices.

References

  • Tetraoxygenated naturally occurring xanthones. Universidade Federal de Ouro Preto (UFOP).
  • Synthesis of 1,3,4,8-Tetraoxygenated Xanthones. American Chemical Society (ACS).
  • Investigation of Bioactive Compounds Extracted from Verbena officinalis and Their Biological Effects in the Extraction by Four Butanol/Ethanol Solvent Combinations.
  • Characterization of 2,3-diarylxanthones by electrospray mass spectrometry: Gas phase chemistry versus known antioxidant activity properties. Longdom Publishing.
  • Rapid recognition and targeted isolation of potential anti‐breast cancer xanthones in Hypericum bellum Li by “seed” mass spectra‐based molecular networking and in silico MS/MS fragment
  • Understanding the metabolome of four stress-relieving and cognitive-enhancing medicinal plants: a comprehensive HR-LC-ESI-MS/MS analysis.

Sources

Method

Application Note: Multidimensional Chromatographic Purification of 1,3-Dihydroxy-2,5-dimethoxyxanthone

Introduction and Pharmacological Context 1,3-dihydroxy-2,5-dimethoxyxanthone is a naturally occurring tetraoxygenated xanthone isolated from the botanical matrices of species such as Centaurium linarifolium, Calophyllum...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Pharmacological Context

1,3-dihydroxy-2,5-dimethoxyxanthone is a naturally occurring tetraoxygenated xanthone isolated from the botanical matrices of species such as Centaurium linarifolium, Calophyllum apetalum, and Polygala vulgaris[1][2][3][4]. In recent years, this compound has garnered significant attention in drug development due to its potent bioactive profile, most notably its targeted antifungal activity against dermatophytes like Trichophyton mentagrophytes[5].

However, the isolation of this specific molecule presents a formidable analytical challenge. Plant extracts containing xanthones typically co-express a complex suite of structural isomers (e.g., 1,3-dihydroxy-4,5-dimethoxyxanthone and 1,3,8-trihydroxy-5,6-dimethoxyxanthone) that possess nearly identical molecular weights and polarities[4][6]. This application note details a field-proven, multidimensional chromatographic workflow designed to achieve high-purity isolation of 1,3-dihydroxy-2,5-dimethoxyxanthone by exploiting orthogonal separation mechanisms: polarity, molecular size, π−π interactions, and hydrophobicity.

Physicochemical Profiling & Chromatographic Rationale

As a Senior Application Scientist, designing a purification protocol requires a deep understanding of the target's physicochemical behavior. 1,3-dihydroxy-2,5-dimethoxyxanthone (C15H12O6, Monoisotopic mass: 288.0634 Da[7]) features a rigid, planar dibenzo- γ -pyrone scaffold.

Causality in Method Design:

  • Chelation and Polarity: The hydroxyl group at C-1 forms a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen at C-9. This chelation reduces the molecule's overall polarity and limits its interaction with normal-phase silanol groups compared to non-chelated phenols.

  • Steric Hindrance: The methoxy groups at C-2 and C-5 add steric bulk and localized hydrophobicity.

  • Orthogonality Strategy: Because normal-phase silica gel alone cannot resolve closely related tetraoxygenated isomers, we must couple it with Size-Exclusion Chromatography (SEC) to filter out polymeric polyphenols, followed by Preparative Reverse-Phase HPLC (RP-HPLC) to achieve baseline resolution of the isomers based on subtle hydrophobic differences[3][6].

Logic Root Crude Xanthone Extract NP Silica Gel (Polarity) Target: Moderate Polarity Root->NP SEC Sephadex (Size & π-π) Target: Aromatic Scaffolds NP->SEC Eluted Band Imp1 Highly Polar Glycosides & Non-polar Lipids NP->Imp1 Excluded RP C18 HPLC (Hydrophobicity) Target: Specific Isomer SEC->RP Retained Band Imp2 Polymeric Tannins & Aliphatics SEC->Imp2 Excluded Imp3 Tetraoxygenated Xanthone Isomers RP->Imp3 Baseline Resolved Target 1,3-dihydroxy-2,5- dimethoxyxanthone RP->Target Collected Fraction

Fig 1. Logical separation principles exploiting polarity, size, π-π interactions, and hydrophobicity.

Experimental Workflows & Protocols

Protocol 3.1: Extraction and Liquid-Liquid Partitioning (LLP)

Direct chromatography of crude extracts inevitably leads to column fouling. LLP is a necessary pre-processing step to separate the target aglycones from highly non-polar lipids and highly polar glycosides.

  • Maceration: Extract 500 g of pulverized plant biomass (e.g., Calophyllum apetalum bark) in 2 L of Methanol (MeOH) for 48 hours at room temperature. Filter and concentrate in vacuo at 40°C.

  • Suspension: Suspend the crude methanolic extract in 500 mL of distilled H2O.

  • Defatting: Partition the aqueous suspension with n-Hexane (3 × 500 mL). Discard the hexane layer (contains waxes and lipophilic pigments).

  • Enrichment: Partition the remaining aqueous layer with Ethyl Acetate (EtOAc) (3 × 500 mL). Combine the EtOAc fractions and dry over anhydrous Na2SO4.

  • Self-Validation Step: Spot the EtOAc fraction on a normal-phase TLC plate. Develop with Hexane:EtOAc (7:3). The presence of xanthones is confirmed by distinct UV-active spots that quench at 254 nm and exhibit intense yellow/green fluorescence at 365 nm.

Protocol 3.2: Primary Enrichment via Normal-Phase Silica Gel Chromatography

Silica gel separates based on the differential adsorption of polar functional groups. We utilize a Dichloromethane (CH2Cl2) and Acetone gradient. CH2Cl2 provides excellent solubility for planar aromatics, while incrementally increasing Acetone disrupts hydrogen bonding with the silica, selectively eluting the xanthones[3].

  • Column Preparation: Pack a glass column (50 × 5 cm) with 300 g of Silica Gel (230-400 mesh) slurried in 100% CH2Cl2.

  • Loading: Dry-load 10 g of the EtOAc fraction onto 20 g of silica gel, evaporate the solvent, and apply evenly to the top of the column bed.

  • Elution: Execute the step gradient detailed in Table 1 . Collect 100 mL fractions.

  • Pooling: Pool fractions eluting around the 85:15 (CH2Cl2:Acetone) step, which typically contain the tetraoxygenated xanthone band.

Protocol 3.3: Orthogonal Polishing via Size-Exclusion Chromatography (SEC)

Sephadex LH-20 acts as an orthogonal purification mechanism. It separates not only by molecular size but also via π−π interactions between its cross-linked dextran matrix and the aromatic rings of xanthones. This removes residual polymeric tannins that co-elute in normal-phase chromatography.

  • Resin Swelling: Swell 100 g of Sephadex LH-20 resin in 100% MeOH overnight.

  • Column Packing: Pack into a 60 × 2.5 cm column and equilibrate with 3 column volumes (CV) of MeOH.

  • Loading & Elution: Dissolve the pooled silica gel fraction in a minimum volume of MeOH (approx. 5 mL) and load. Elute isocratically with 100% MeOH at a flow rate of 2 mL/min.

  • Self-Validation Step: 1,3-dihydroxy-2,5-dimethoxyxanthone will elute after larger aliphatic impurities due to its strong π−π retention. Monitor fractions via UV at 254 nm.

Protocol 3.4: High-Resolution Preparative RP-HPLC

Baseline resolution of structural isomers (e.g., separating 1,3-dihydroxy-2,5-dimethoxyxanthone from 1,3-dihydroxy-4,5-dimethoxyxanthone) requires the high theoretical plate count of a C18 stationary phase[4][6]. An acidic modifier (0.1% Formic Acid) is critical to suppress the ionization of the phenolic hydroxyl groups at C-1 and C-3, preventing peak tailing.

  • System Setup: Equip the preparative HPLC with a C18 column (250 × 21.2 mm, 5 µm particle size).

  • Mobile Phase: Solvent A: H2O + 0.1% Formic Acid; Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

  • Execution: Inject 500 µL of the SEC-purified fraction (filtered through a 0.22 µm PTFE syringe filter). Run the gradient specified in Table 2 at a flow rate of 15 mL/min.

  • Collection: Monitor absorbance at 254 nm and 280 nm. Collect the target peak, evaporate the ACN under a gentle stream of N2, and lyophilize the remaining aqueous phase to yield pure 1,3-dihydroxy-2,5-dimethoxyxanthone.

G A Plant Biomass (e.g., Calophyllum sp.) B Solvent Extraction (Methanol, 48h) A->B C Liquid-Liquid Partition (Hexane → EtOAc) B->C D Normal Phase Flash CC (Silica Gel, CH2Cl2/Acetone) C->D EtOAc Fraction E Size Exclusion CC (Sephadex LH-20, MeOH) D->E Xanthone Enriched F Preparative RP-HPLC (C18, H2O/ACN + 0.1% FA) E->F Semi-pure Isomers G Pure 1,3-dihydroxy- 2,5-dimethoxyxanthone F->G Target Peak

Fig 2. Multidimensional chromatographic workflow for isolating 1,3-dihydroxy-2,5-dimethoxyxanthone.

Quantitative Data & Gradient Tables

Table 1: Normal-Phase Flash Chromatography Gradient

Step Mobile Phase (CH2Cl2 : Acetone) Column Volumes (CV) Target Analytes / Impurities Removed
1 100 : 0 2 Non-polar lipids, waxes, essential oils
2 95 : 5 3 Low-polarity coumarins
3 90 : 10 3 Less oxygenated (mono/di) xanthones
4 85 : 15 4 Tetraoxygenated xanthones (Target Band)
5 70 : 30 2 Highly polar flavonoids and glycosides

| 6 | 0 : 100 | 2 | Column wash |

Table 2: Preparative RP-HPLC Gradient

Time (min) % Mobile Phase A (H2O + 0.1% FA) % Mobile Phase B (ACN + 0.1% FA) Elution Rationale
0.0 80 20 Initial equilibration
5.0 80 20 Isocratic hold to stabilize baseline
25.0 40 60 Linear gradient for baseline resolution of isomers
30.0 10 90 Column flush for strongly retained lipophilic compounds

| 35.0 | 80 | 20 | Re-equilibration for next injection |

Analytical Validation (LC-MS & NMR)

To ensure the protocol is a self-validating system, the final lyophilized powder must be subjected to spectroscopic verification:

  • LC-MS Analysis: The target peak must exhibit an [M+H]+ ion at m/z 289.07, confirming the isolation of the C15H12O6 xanthone[7].

  • NMR Spectroscopy: 1 H-NMR (in DMSO- d6​ ) will confirm the structural arrangement. The defining feature of 1,3-dihydroxy-2,5-dimethoxyxanthone is the highly deshielded chelated hydroxyl proton at C-1 (typically resonating around δ 13.0 ppm) and the specific splitting pattern of the aromatic protons on the unsubstituted C-ring[2].

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Poor Aqueous Solubility of 1,3-Dihydroxy-2,5-dimethoxyxanthone

Welcome to the Application Support Center. 1,3-dihydroxy-2,5-dimethoxyxanthone is a highly bioactive heterocyclic compound.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. 1,3-dihydroxy-2,5-dimethoxyxanthone is a highly bioactive heterocyclic compound. However, like many polyoxygenated xanthones, its planar, rigid tricyclic core and strong intermolecular hydrogen bonding in the crystal lattice result in high lattice energy. This thermodynamic stability translates to exceptionally poor aqueous solubility, severely limiting its bioavailability and utility in in vitro and in vivo assays.

This guide provides field-validated troubleshooting protocols, mechanistic insights, and self-validating methodologies to overcome these physicochemical barriers.

Troubleshooting Workflow for Assay Precipitation

When working with hydrophobic xanthones, precipitation upon dilution into aqueous buffers is the most frequently reported issue. Follow this logic tree to determine the optimal formulation strategy for your specific application.

TroubleshootingWorkflow Start Compound Precipitates in Aqueous Buffer CheckSolvent Check Co-solvent (DMSO/EtOH) Start->CheckSolvent IncreaseSolvent Increase to 1-5% v/v (If assay tolerates) CheckSolvent->IncreaseSolvent Low solvent % Formulation Move to Formulation Strategies CheckSolvent->Formulation Max solvent reached IncreaseSolvent->Formulation Still precipitates SolidDispersion Solid Dispersion (e.g., PVP/PEG) Formulation->SolidDispersion Cyclodextrin Cyclodextrin Complexation (e.g., HP-β-CD) Formulation->Cyclodextrin Nanosuspension Nanosuspension (Milling/Precipitation) Formulation->Nanosuspension

Troubleshooting workflow for xanthone precipitation in aqueous media.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why does 1,3-dihydroxy-2,5-dimethoxyxanthone precipitate so rapidly when diluted from a DMSO stock into biological buffers? A1: The compound is highly hydrophobic. When the DMSO stock is diluted into an aqueous buffer, the local supersaturation collapses. The planar xanthone rings rapidly undergo π−π stacking, and the hydroxyl groups at the C1 and C3 positions form strong intermolecular hydrogen bonds, driving rapid crystallization[1]. To prevent this, you must introduce kinetic stabilizers (like hydrophilic polymers) or thermodynamic solubilizers (like cyclodextrins) to disrupt the lattice formation.

Q2: Which formulation strategy yields the highest fold-increase in solubility for xanthone derivatives? A2: Based on analogous studies with structurally related xanthones, Amorphous Solid Dispersions (ASD) using polyvinylpyrrolidone (PVP) show the most dramatic improvements. For instance, demonstrated that PVP solid dispersions can increase xanthone aqueous solubility by over 13,000-fold (from 0.2 µg/mL to >2700 µg/mL)[2]. Alternatively, Oil-in-Water (O/W) emulsions can yield a reliable ~37-fold improvement for liquid dosing[3].

Troubleshooting Guide: Specific Issues & Resolutions

Issue 1: Inconsistent IC50 results in cell-based assays.
  • Root Cause: The compound crashes out of solution before reaching the intracellular target, leading to variable effective concentrations.

  • Resolution: Utilize Hydroxypropyl-β-cyclodextrin (HP-β-CD) complexation . HP-β-CD features a hydrophobic inner cavity that encapsulates the dimethoxy-substituted aromatic rings of the xanthone, while its hydrophilic exterior maintains aqueous solubility. This thermodynamic shielding prevents precipitation without relying on toxic levels of organic co-solvents[4].

Issue 2: Poor oral bioavailability in murine pharmacokinetic (PK) studies.
  • Root Cause: Dissolution rate-limited absorption (BCS Class II/IV behavior). The crystalline lattice energy is too high for gastrointestinal fluids to break down.

  • Resolution: Formulate as an Amorphous Solid Dispersion (ASD) . By co-dissolving the drug and a polymer, then rapidly evaporating the solvent, the xanthone is kinetically trapped in a high-energy amorphous state. Upon hydration in the gut, it spontaneously forms nanomicelles, drastically enhancing absorption[2].

Mechanism Xanthone Crystalline Xanthone Amorphous Amorphous Solid Dispersion Xanthone->Amorphous Evaporation Polymer Hydrophilic Polymer Polymer->Amorphous Co-dissolving Aqueous Aqueous Medium Amorphous->Aqueous Dissolution Micelles Self-Assembled Nanomicelles Aqueous->Micelles Spontaneous Assembly

Mechanistic pathway of solubility enhancement via PVP solid dispersion.

Quantitative Data: Strategy Comparison

Use the following table to select the appropriate solubility enhancement method based on your experimental constraints.

Formulation StrategyExcipient / CarrierMechanism of EnhancementExpected Solubility IncreaseBest Use Case
Amorphous Solid Dispersion PVP K30 / PEG 4000Kinetic trapping in amorphous state; nanomicelle self-assembly>10,000-foldIn vivo oral dosing (PK/PD studies)
Cyclodextrin Complexation HP-β-CDHost-guest inclusion complexation; thermodynamic shielding50 to 100-foldIn vitro cell-based assays
Oil-in-Water (O/W) Emulsion Fish Oil, Tween 80Lipid solubilization; reduction of interfacial tension~37-foldIntravenous or oral liquid dosing
Nanosuspension Poloxamer 188Particle size reduction; increased surface area (Noyes-Whitney)10 to 20-foldHigh-concentration stock preparation

Experimental Protocols (Self-Validating Workflows)

Protocol A: Preparation of Amorphous Solid Dispersion (Solvent Evaporation)

This protocol utilizes kinetic trapping to prevent crystallization.

  • Weighing: Accurately weigh 10 mg of 1,3-dihydroxy-2,5-dimethoxyxanthone and 50 mg of PVP K30 (1:5 w/w ratio).

  • Dissolution: Co-dissolve both components in 10 mL of absolute ethanol in a round-bottom flask. Sonicate for 5 minutes to ensure complete dissolution (the solution must be optically clear).

  • Evaporation: Attach the flask to a rotary evaporator. Remove the ethanol under reduced pressure (40 mbar) at 40°C until a dry, uniform film forms on the flask walls.

  • Drying: Place the flask in a vacuum desiccator for 24 hours to remove all residual solvent.

  • Milling & Recovery: Scrape the solid dispersion, gently grind it in an agate mortar, and sieve through a 60-mesh screen.

  • System Validation: Analyze a small aliquot of the resulting powder via Powder X-ray Diffraction (PXRD). The disappearance of sharp crystalline peaks and the presence of a broad "halo" pattern validates successful amorphization[4].

Protocol B: Preparation of HP-β-CD Inclusion Complex (Phase Solubility)

This protocol is ideal for generating stable aqueous stocks for cell culture.

  • Preparation: Prepare a 10 mM solution of HP-β-CD in your target aqueous buffer (e.g., PBS, pH 7.4).

  • Complexation: Add an excess amount of 1,3-dihydroxy-2,5-dimethoxyxanthone (e.g., 5 mg) to 5 mL of the HP-β-CD solution.

  • Equilibration: Seal the vial and place it on a magnetic stirrer at 300 rpm for 48 hours at 25°C to reach thermodynamic equilibrium.

  • Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove uncomplexed, precipitated xanthone.

  • System Validation: Quantify the dissolved xanthone in the filtrate using HPLC-UV. The solution should remain optically clear indefinitely at room temperature, validating the stability of the inclusion complex.

References

  • Aisha, A. F., Ismail, Z., Abu-Salah, K. M., & Majid, A. M. (2012). "Solid dispersions of α-mangostin improve its aqueous solubility through self-assembly of nanomicelles." Journal of Pharmaceutical Sciences, 101(2), 815-825. URL:[Link]

  • Chong, W. T., et al. (2018). "Comparison of physicochemical properties and aqueous solubility of xanthone prepared via oil-in-water emulsion and complex coacervation techniques." Journal of Dispersion Science and Technology, 39(12), 1735-1743. URL:[Link]

  • Hotarat, N., et al. (2025). "Solid-State Modification Strategies for Alpha-Mangostin Solubility Enhancement: A Review on Recent Progress." IIUM Journal of Orofacial and Health Sciences. URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Extraction Yield of 1,3-Dihydroxy-2,5-dimethoxyxanthone

Welcome to the Application Support Center. This guide is engineered for researchers, scientists, and drug development professionals experiencing suboptimal recovery of 1,3-dihydroxy-2,5-dimethoxyxanthone from plant matri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is engineered for researchers, scientists, and drug development professionals experiencing suboptimal recovery of 1,3-dihydroxy-2,5-dimethoxyxanthone from plant matrices. By addressing the thermodynamic and kinetic barriers of xanthone extraction, we provide field-proven, self-validating protocols to maximize your yield and chromatographic purity.

Part 1: Isolation & Purification Workflow

XanthoneExtraction Biomass Dried Plant Biomass (Milled & Sieved) UAE Ultrasound-Assisted Extraction (80% Ethanol, 33°C) Biomass->UAE Crude Crude Ethanolic Extract UAE->Crude Defatting Liquid-Liquid Partitioning (Hexane vs. Water) Crude->Defatting EtOAc Ethyl Acetate Extraction (Xanthone Enriched) Defatting->EtOAc Aqueous Phase Silica Silica Gel Chromatography (CH2Cl2:MeOH Gradient) EtOAc->Silica Sephadex Sephadex LH-20 Polishing (100% Methanol) Silica->Sephadex Target Fractions Pure Pure 1,3-Dihydroxy- 2,5-dimethoxyxanthone Sephadex->Pure

Fig 1. Optimized extraction and purification workflow for 1,3-dihydroxy-2,5-dimethoxyxanthone.

Part 2: Diagnostic Q&A – Resolving Low Yield Bottlenecks

Q1: Why is my initial crude extraction yield so low when using standard maceration with pure water or non-polar solvents? A1: The issue lies in the structural polarity of 1,3-dihydroxy-2,5-dimethoxyxanthone. The molecule possesses a rigid, planar tricyclic aromatic core (hydrophobic) alongside two methoxy groups and two free phenolic hydroxyls (hydrophilic). Pure non-polar solvents (e.g., hexane) fail to disrupt the hydrogen bonding between the xanthone and the plant matrix's cellulosic network. Conversely, pure water cannot solubilize the lipophilic aglycone core [1]. Solution: Transition from passive maceration to Ultrasound-Assisted Extraction (UAE) using a binary solvent system, optimally 80% ethanol in water. The acoustic cavitation generated by UAE mechanically disrupts cell walls, while the hydroalcoholic mixture perfectly matches the intermediate dielectric constant required to solubilize the target xanthone [2].

Q2: I am experiencing significant target loss (poor mass balance) during silica gel column chromatography. How can I prevent this? A2: This is a classic case of chemisorption. The free phenolic hydroxyl groups at the C-1 and C-3 positions of the xanthone act as strong hydrogen bond donors. On standard, unmodified normal-phase silica gel, these groups form irreversible hydrogen bonds with free silanol groups, leading to severe band broadening, tailing, and permanent retention on the column [4]. Solution: Do not rely solely on silica gel for the final purification. Use silica gel only for rough fractionation with a gradient elution (e.g., Dichloromethane to Methanol). For the final polishing step, transfer your enriched fractions to a Sephadex LH-20 size-exclusion column eluted with 100% methanol. Sephadex LH-20 separates by molecular size and mild aromatic interactions, completely bypassing the acidic silanol binding issue and ensuring near-quantitative recovery [4].

Q3: My extract is heavily contaminated with lipids and chlorophylls that co-elute with the xanthone. How do I remove them without losing my compound? A3: The methoxy groups at C-2 and C-5 increase the lipophilicity of this specific xanthone, causing it to partition similarly to plant waxes and chlorophylls in moderately non-polar environments. Solution: Implement a liquid-liquid defatting step prior to chromatography. Suspend your crude ethanolic extract in a 1:1 mixture of water and hexane. The highly non-polar lipids and chlorophylls will partition into the hexane layer, which can be discarded. The target xanthone will remain in the aqueous-ethanolic phase. Subsequently, extract the aqueous phase with ethyl acetate; the xanthone will quantitatively transfer to the ethyl acetate layer, leaving highly polar sugars and tannins behind in the water.

Part 3: Standard Operating Procedure (Optimized Extraction & Purification)

This protocol utilizes a self-validating feedback loop: TLC monitoring at each stage ensures the target compound is successfully transferred before proceeding to the next phase.

Step 1: Biomass Preparation

  • Dry the plant material in a forced-air oven at 40°C to constant weight. Caution: Avoid higher temperatures to prevent thermal degradation of the methoxy groups.

  • Mill the dried biomass and pass it through a 60-mesh sieve to maximize the surface-area-to-volume ratio.

Step 2: Ultrasound-Assisted Extraction (UAE) [2]

  • Suspend 100 g of milled biomass in 1000 mL of 80% Ethanol (v/v).

  • Sonicate the mixture using an industrial ultrasonic bath (e.g., 40 kHz, 75% amplitude) at 33°C for 30 minutes. Causality: 33°C prevents thermal degradation while providing enough kinetic energy to enhance mass transfer.

  • Filter the homogenate through Whatman No. 1 paper and concentrate the filtrate under reduced pressure (rotary evaporator) at 40°C to yield the crude extract.

Step 3: Liquid-Liquid Partitioning

  • Suspend the crude extract in 200 mL of distilled water.

  • Transfer to a separatory funnel and wash with 3 × 200 mL of Hexane. Discard the upper hexane layers (lipid/chlorophyll waste).

  • Extract the remaining aqueous phase with 3 × 200 mL of Ethyl Acetate.

  • Combine the Ethyl Acetate layers, dry over anhydrous Na₂SO₄, and evaporate to dryness.

Step 4: Primary Fractionation (Silica Gel)

  • Load the dried Ethyl Acetate fraction onto a silica gel column (200-300 mesh).

  • Elute using a step gradient of Dichloromethane:Methanol (starting at 100:0, moving to 95:5, and ending at 90:10).

  • Monitor fractions via TLC (UV detection at 254 nm). Pool fractions containing the target xanthone.

Step 5: Polishing and Isolation (Sephadex LH-20) [4]

  • Dissolve the pooled silica fractions in a minimal volume of 100% Methanol.

  • Load onto a Sephadex LH-20 column.

  • Elute isocratically with 100% Methanol.

  • Collect fractions, monitor via TLC, and pool the pure 1,3-dihydroxy-2,5-dimethoxyxanthone fractions. Evaporate to yield pure crystals.

Part 4: Quantitative Data Presentation

Table 1: Comparative extraction efficiencies for xanthone derivatives based on solvent and methodology [1, 2, 3].

Extraction MethodSolvent SystemTemp (°C)Time (Hours)Relative Xanthone Yield (mg/g)Matrix Impurity Level
Maceration100% Water2524.0< 10.0High (Sugars)
Soxhlet Extraction95% Ethanol784.0~ 31.2High (Lipids/Waxes)
Subcritical Fluid [3]95% Ethanol1600.5~ 57.4Medium
UAE (Optimized) [2]80% Ethanol 33 0.5 > 65.0 Low
Part 5: Frequently Asked Questions (FAQs)

Q: What is the optimal detection wavelength for HPLC monitoring of 1,3-dihydroxy-2,5-dimethoxyxanthone? A: Xanthones exhibit characteristic UV absorption maxima due to their conjugated tricyclic aromatic system. Monitor your chromatograms at 243-254 nm (primary aromatic absorption) and 310-320 nm (extended conjugation). Using a Diode Array Detector (DAD) to capture the full spectrum is highly recommended for peak purity validation [1].

Q: Can I use Microwave-Assisted Extraction (MAE) instead of UAE to save time? A: While MAE is highly efficient, it relies on dielectric heating which can create localized superheated micro-environments within the plant matrix. Xanthones with multiple methoxy and hydroxyl substitutions can undergo partial demethylation or oxidation under extreme thermal stress. If using MAE, strictly control the irradiation time (e.g., < 3 minutes) and maintain a high solvent-to-solid ratio [1].

References
  • Source: PMC (National Institutes of Health)
  • Accelerated extraction of xanthone from mangosteen pericarp using ultrasonic technique Source: Semantic Scholar URL
  • Source: International Journal of Chemical Engineering and Applications (IJCEA)
  • Br-Xanthone A: A Technical Guide to its Natural Source and Isolation Source: Benchchem URL
Troubleshooting

Technical Support Center: Thermal Stabilization of 1,3-Dihydroxy-2,5-dimethoxyxanthone

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Welcome to the Application Scientist Support Portal. As we advance natural product derivatives into clinical formulations, 1,3-dihy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Welcome to the Application Scientist Support Portal. As we advance natural product derivatives into clinical formulations, 1,3-dihydroxy-2,5-dimethoxyxanthone—a bioactive tetraoxygenated xanthone isolated from Centaurium erythraea and Calophyllum species—presents unique formulation challenges. While xanthones possess rigid tricyclic scaffolds, the presence of free hydroxyl groups makes them susceptible to thermal and oxidative degradation during long-term storage, particularly in aqueous matrices.

This guide provides field-proven, self-validating protocols and mechanistic insights to help you troubleshoot API degradation and ensure formulation integrity.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanistic pathway for the thermal degradation of 1,3-dihydroxy-2,5-dimethoxyxanthone during storage? A: The degradation of this specific xanthone follows first-order reaction kinetics, driven primarily by temperature-dependent auto-oxidation and base-catalyzed hydrolysis 1. Mechanistically, the hydroxyl group at C-1 engages in intramolecular hydrogen bonding with the C-9 carbonyl, providing some stability. However, the free hydroxyl group at C-3 is highly acidic. At elevated temperatures (>60°C) or in environments with a pH > 6.0, the C-3 hydroxyl deprotonates to form a phenolate anion. This electron-rich anion rapidly reacts with dissolved oxygen or reactive oxygen species (ROS) to form quinone intermediates, leading to irreversible cleavage of the xanthone ring. Maintaining an acidic to neutral environment (pH 4.0–5.0) keeps the hydroxyl groups protonated, thereby increasing the activation energy required for degradation 2.

Q2: How do temperature and pH quantitatively impact the shelf-life of this xanthone? A: Stability is exponentially dependent on both factors. In aqueous solutions, increasing the pH from 4.0 to 7.0 drastically lowers the activation energy ( Ea​ ) of the degradation reaction. Below is a summary of the kinetic parameters observed during accelerated stability testing of polyoxygenated xanthones.

Table 1: Quantitative Kinetic Parameters for Xanthone Thermal Degradation

Storage ConditionFormulation pHPredicted Half-life ( t1/2​ )Activation Energy ( Ea​ )Reaction Order
25°C (Long-term)4.5> 900 days~110.5 kJ/molFirst-order
40°C (Accelerated)4.5~ 248 days~86.8 kJ/molFirst-order
80°C (Stress)7.0~ 15 days~65.3 kJ/molFirst-order
90°C (Oxidative Stress)7.0< 2 days~51.5 kJ/molFirst-order

(Data synthesized from thermal degradation models of structurally related xanthones 13)

Q3: What formulation strategies are proven to prevent this degradation? A: We recommend a dual-pronged approach based on the physical chemistry of the molecule:

  • Antioxidant & pH Modification: The inclusion of ascorbic acid or citric acid. Citric acid is highly recommended as it acts as both a pH buffer (maintaining pH < 5.0) and a chelator of trace transition metals that catalyze auto-oxidation 2.

  • Microencapsulation: For solid oral dosage forms, spray drying the API with a maltodextrin and gum Arabic matrix restricts molecular mobility. The high glass transition temperature ( Tg​ ) of the polymer matrix creates a physical barrier against oxygen diffusion, significantly enhancing stability at 25°C and 33% relative humidity (RH) 4.

Section 2: Troubleshooting Guides & Methodologies
Issue 1: Unexplained Loss of API Titer During Accelerated Stability Testing (40°C / 75% RH)

Symptom: HPLC analysis shows a >5% drop in 1,3-dihydroxy-2,5-dimethoxyxanthone concentration after 3 months, accompanied by the appearance of polar degradant peaks and a darkening of the formulation color. Root Cause: The formulation matrix is likely hygroscopic, drawing in moisture that facilitates micro-environmental pH shifts and subsequent thermal oxidation.

Diagnostic Workflow:

StabilityWorkflow N1 API Degradation Detected (>5% loss at 40°C) N2 Check Microenvironment pH Is pH > 6.0? N1->N2 N3 Adjust to pH 4.0-5.0 (Add Citric Acid Buffer) N2->N3 Yes N4 Assess Oxidative Stress (DPPH / ORAC Assays) N2->N4 No N3->N4 N5 Oxidation Confirmed? (Radical presence) N4->N5 N6 Execute Microencapsulation (Maltodextrin/Gum Arabic) N5->N6 Yes N7 Stable Formulation Achieved N5->N7 No N6->N7

Diagnostic workflow for resolving thermal and oxidative degradation of xanthone APIs.

Protocol 1: Microencapsulation via Spray Drying (Self-Validating System)

To prevent thermal degradation, encapsulating the xanthone isolates it from environmental triggers. This protocol is self-validating: the success of the thermal barrier is immediately verifiable via the Encapsulation Efficiency (EE%) metric.

Step-by-Step Methodology:

  • Matrix Preparation: Dissolve maltodextrin (DE 10-15) and gum Arabic in deionized water (pH adjusted to 4.5 with 0.1M citric acid) to achieve a 30% (w/v) total solids concentration. Causality: The low DE maltodextrin ensures a high Tg​ , preventing the matrix from transitioning to a rubbery state at 40°C, which would otherwise allow oxygen permeation.

  • API Dispersion: Disperse 1,3-dihydroxy-2,5-dimethoxyxanthone into the aqueous matrix to achieve a wall-to-core ratio of 6:1. Homogenize at 10,000 rpm for 5 minutes to ensure uniform suspension.

  • Spray Drying Parameters:

    • Feed rate: 5 mL/min.

    • Inlet air temperature: 120°C. Causality: Carefully controlled to rapidly evaporate water without exceeding the thermal degradation threshold of the free API 4.

    • Outlet air temperature: 70°C–75°C.

    • Atomization pressure: 1.5 bar.

  • Validation (EE% Calculation): Wash 1g of the resulting powder with 10 mL of ethyl acetate for 1 minute to extract unencapsulated (surface) xanthone. Filter and quantify via HPLC. Next, completely dissolve another 1g of powder in 50% aqueous methanol with sonication to extract total xanthone.

    • Equation: EE%=Total APITotal API−Surface API​×100

    • Acceptance Criteria: An EE% > 85% validates that the thermal barrier is successfully formed and the API is protected.

Protocol 2: Stability-Indicating RP-HPLC Assay

To accurately track thermal degradation, standard UV assays are insufficient due to the overlapping chromophores of the parent compound and its quinone degradants. A stability-indicating method must be used.

Step-by-Step Methodology:

  • Column Selection: Use a C18 Reverse-Phase column (250 mm × 4.6 mm, 5 µm particle size) maintained at a controlled 25°C.

  • Mobile Phase Preparation:

    • Solvent A: 0.085% (v/v) aqueous o-phosphoric acid. Causality: The acidic modifier suppresses the ionization of the C-3 hydroxyl group, preventing peak tailing and maintaining API protonation on-column 3.

    • Solvent B: 100% LC-MS grade Acetonitrile.

  • Gradient Elution:

    • 0–10 min: 15% B to 30% B.

    • 10–25 min: 30% B to 60% B.

    • 25–30 min: 60% B to 100% B.

  • Detection: Set the Photodiode Array (PDA) detector to 254 nm and 320 nm. 1,3-dihydroxy-2,5-dimethoxyxanthone typically elutes with a distinct peak, while polar oxidative degradants will elute significantly earlier (between 3–8 minutes).

  • System Suitability (Self-Validation): Inject a heat-stressed sample (subjected to 90°C for 24 hours). The method is validated for stability tracking only if the resolution ( Rs​ ) between the parent API peak and the nearest degradant peak is ≥2.0 .

References
  • Modeling of thermal degradation kinetics of the C-glucosyl xanthone mangiferin in an aqueous model solution as a function of pH and temperature and protective effect of honeybush extract matrix. Food Research International / PubMed. Available at:[Link]

  • Stability of labile xanthones and dihydrochalcones in a ready-to-drink honeybush beverage during storage. Journal of the Science of Food and Agriculture / PubMed. Available at:[Link]

  • Analysis of iridoids, secoiridoids and xanthones in Centaurium erythraea, Frasera caroliniensis and Gentiana lutea using LC-MS and RP-HPLC. Separation and Purification Technology / ResearchGate. Available at: [Link]

  • Physicochemical Properties, Storage Stability and Controlled Release: IMPROVED WATER SOLUBILITY OF SPRAY DRIED XANTHONE. ResearchGate. Available at:[Link]

Sources

Optimization

Optimizing crystallization conditions for 1,3-dihydroxy-2,5-dimethoxyxanthone isolation

Technical Support Center: Crystallization of 1,3-dihydroxy-2,5-dimethoxyxanthone This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers isolating 1,3-dihydroxy-2,5-dimethoxyxan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Crystallization of 1,3-dihydroxy-2,5-dimethoxyxanthone

This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers isolating 1,3-dihydroxy-2,5-dimethoxyxanthone. Our goal is to move beyond simple protocols and explain the underlying principles that govern successful crystallization, empowering you to optimize your results with scientific rigor.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles encountered during the crystallization of xanthones.

Q1: What is the best starting solvent for crystallizing 1,3-dihydroxy-2,5-dimethoxyxanthone?

There is no single "best" solvent; the ideal choice depends on the purity of your isolate and the desired crystal morphology. Xanthones, as a class, show good solubility in moderately polar organic solvents like ethanol, acetone, and ethyl acetate, which are often used for initial extraction.[1][2] However, for crystallization, a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot is ideal.

A recommended starting point is a solvent screening process using solvents of varying polarities. A recent study on xanthone polymorphism successfully used ethanol, isopropanol, acetone, methanol, ethyl acetate, and acetonitrile for recrystallization.[3][4]

Q2: I'm not getting crystals, just an oil. What's happening and how do I fix it?

"Oiling out" is a common problem that occurs when the supersaturated solution's solute comes out of solution as a liquid phase rather than a solid crystal lattice. The primary causes are:

  • High Impurity Load: Impurities can disrupt the crystal lattice formation and lower the melting point of the mixture.[5]

  • Low Melting Point: The melting point of your compound might be below the temperature of the crystallization medium.

  • Excessive Supersaturation: Cooling the solution too rapidly can cause the solute to crash out as an amorphous oil before it has time to form an ordered crystal structure.[5]

Troubleshooting Steps:

  • Re-heat and Dilute: Return the flask to the heat source and add more of the primary solvent until the oil redissolves completely.

  • Slow Down Cooling: Allow the flask to cool much more slowly. Insulating the flask with glass wool or placing it in a warm water bath that cools to room temperature overnight can be effective.

  • Change Solvent System: If the problem persists, consider using a binary solvent system. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then slowly add a "poor" or "anti-solvent" (in which it is poorly soluble) at an elevated temperature until turbidity persists. Then, allow it to cool slowly.

Q3: My crystallization produced very fine, needle-like crystals with a low bulk density. How can I grow larger, more defined crystals?

Fine needles are typically a result of rapid crystal nucleation and growth.[5] This happens when the solution becomes supersaturated too quickly. To obtain larger crystals, you must slow down the crystallization process to favor crystal growth over nucleation.

Methods to Promote Larger Crystal Growth:

  • Reduce the Rate of Cooling: As mentioned above, slower cooling is paramount.

  • Reduce the Degree of Supersaturation: Use slightly more solvent than the minimum required to dissolve the compound at boiling. While this will slightly decrease the overall yield from the mother liquor, it keeps the compound in solution longer during cooling, allowing more time for larger crystals to form.[5]

  • Utilize a Vapor Diffusion Setup: For small-scale, high-purity crystallization, dissolve the compound in a "good" solvent in a small open vial. Place this vial inside a larger, sealed jar containing a "poor" solvent. The slow diffusion of the poor solvent's vapor into the good solvent will gradually induce crystallization.

Q4: No crystals have formed even after the solution has cooled to room temperature. What should I do?

This indicates that the solution has not yet reached a sufficient level of supersaturation for spontaneous nucleation to occur.

Inducing Crystallization:

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass provide nucleation sites.[5]

  • Add a Seed Crystal: If you have a small amount of the pure solid, add a single tiny crystal to the solution. This provides a template for further crystal growth.[5]

  • Reduce Solvent Volume: If the solution is too dilute, carefully evaporate some of the solvent using a gentle stream of nitrogen or by slightly warming it under a vacuum, then allow it to cool again.

  • Cool to a Lower Temperature: Place the flask in an ice bath or a refrigerator to further decrease the solubility of the compound.

Part 2: Systematic Troubleshooting Guide

This guide provides a structured workflow for diagnosing and solving complex crystallization challenges.

Workflow for Optimizing Crystallization

The following diagram outlines a systematic approach to developing a robust crystallization protocol.

G cluster_0 Phase 1: Initial Setup cluster_1 Phase 2: Crystallization Attempt cluster_2 Phase 3: Troubleshooting A Crude Isolate of 1,3-dihydroxy-2,5-dimethoxyxanthone B Solvent Screening (e.g., Acetone, EtOH, Ethyl Acetate, Toluene) A->B C Determine Solubility: Good solubility when hot, Poor solubility when cold? B->C D Dissolve in Minimum Hot Solvent C->D Solvent Selected E Slow Cooling to Room Temperature D->E F Evaluate Outcome E->F G Good Crystals Formed F->G Success H Oiling Out Occurred F->H Problem I No Crystals Formed F->I Problem J Low Yield / Impure F->J Problem H_sol Action: Re-heat, add more solvent, cool slower. Consider anti-solvent method. H->H_sol Retry I_sol Action: Scratch flask, add seed crystal, reduce solvent volume. I->I_sol Retry J_sol Action: Re-crystallize from fresh solvent. Consider prior chromatographic purification. J->J_sol Retry with Purified Material H_sol->D Retry I_sol->E Retry J_sol->A Retry with Purified Material

Caption: Systematic workflow for crystallization optimization.

Detailed Troubleshooting Scenarios

Scenario 1: The Yield is Consistently Low (<50%)

  • Causality: The most common reason for low yield is using an excessive amount of solvent, which keeps a significant portion of your compound dissolved in the mother liquor even after cooling.[5] Alternatively, the chosen solvent may be too "good," meaning the compound's solubility remains high even at low temperatures.

  • Self-Validation Protocol:

    • Analyze the Mother Liquor: After filtering your crystals, take a small sample of the filtrate (mother liquor). Evaporate the solvent completely. A large amount of solid residue indicates significant product loss.

    • Solvent Re-evaluation: Refer to a solvent properties table. If you are using a very effective solvent like DMSO or acetone, consider switching to one with slightly lower solvating power for xanthones, such as isopropanol or ethanol/water mixtures.

    • Secondary Recovery: Concentrate the mother liquor by about half its volume via rotary evaporation and cool it again, potentially at a lower temperature (e.g., 4°C), to recover a second crop of crystals. Be aware that this second crop may be less pure than the first.

Scenario 2: Crystals Are Discolored or Have a Wide Melting Point Range

  • Causality: This is a clear indication of impurity inclusion. Impurities can be trapped within the crystal lattice (inclusions) or adsorbed onto the crystal surface. This is often exacerbated by rapid, uncontrolled crystallization.

  • Authoritative Grounding & Protocol: High-purity starting material is essential for growing high-quality crystals. For xanthones isolated from crude natural extracts, significant impurities are common. Advanced purification techniques like Centrifugal Partition Chromatography (CPC) or High-Performance Liquid Chromatography (HPLC) are often employed prior to the final crystallization step to ensure the starting material is of sufficient purity.[6][7][8][9]

    • Assess Purity: Before crystallization, analyze your isolate by TLC or HPLC to gauge its purity. If multiple spots or peaks are present, pre-purification is necessary.

    • Pre-Purification Step: Subject the crude material to column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to remove the bulk of the impurities.[10]

    • Re-crystallization: Dissolve the impure crystals in a suitable hot solvent. Instead of just cooling, you can add a small amount of activated charcoal to adsorb colored impurities, hot filter the solution to remove the charcoal, and then allow the clear filtrate to cool slowly.

Data Presentation: Solvent Selection

Table 1: Qualitative Solubility of Xanthones for Crystallization Screening

Solvent ClassExamplesSuitability for Xanthone CrystallizationRationale & Causality
Polar Protic Methanol, EthanolGood (often in mixtures) Forms hydrogen bonds. Solubility is often high, requiring cooling to low temperatures or use as part of a binary system with an anti-solvent like water.[1]
Polar Aprotic Acetone, Ethyl AcetateExcellent (for initial dissolution) Good dipole-dipole interactions effectively solvate the xanthone core. May be too effective, requiring an anti-solvent for good yield.[1][11]
Non-Polar Aromatic TolueneModerate Can be effective for less polar xanthones. Provides a different selectivity based on pi-pi stacking interactions.[3]
Non-Polar Aliphatic Hexane, HeptanePoor (useful as anti-solvents) Lacks the polarity to effectively dissolve the dihydroxy-dimethoxy substituted xanthone core. Ideal for precipitating the compound from a more polar solution.[1]
Highly Polar WaterVery Poor (useful as anti-solvent) The hydrophobic xanthone backbone has very low solubility in water.[3]

Part 3: Advanced Techniques & Considerations

Co-Crystal Chaperones

For particularly challenging molecules that resist crystallization, co-crystallization with a "chaperone" molecule can be a powerful technique. These chaperones are rigid molecules designed to form well-defined crystal lattices that can incorporate guest molecules (your analyte) in an ordered fashion, facilitating structure determination even from minute quantities.[12] While this is an advanced method, it is a valuable tool for intractable problems.

Polymorphism

Be aware that xanthones can exhibit polymorphism, meaning they can crystallize into different crystal structures (polymorphs) with different physical properties.[3][13][14] The specific polymorph obtained can be influenced by the choice of solvent and the crystallization conditions (e.g., temperature, cooling rate). It is crucial to characterize your final crystals using methods like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC) to ensure consistency between batches.[3]

Troubleshooting Decision Tree

This diagram provides a rapid visual guide for on-the-bench troubleshooting.

G Start Problem Occurred During Cooling Q1 What is the state of the solution? Start->Q1 A1 Solution is an Oil Q1->A1 Oily Phase A2 Solution is Clear (No Crystals) Q1->A2 Clear Liquid A3 Crystals are Impure / Poor Quality Q1->A3 Solid Phase S1 Cause: Supersaturation too high or impurities. Action: 1. Re-heat & add more solvent. 2. Cool much slower. 3. Try anti-solvent method. A1->S1 S2 Cause: Insufficient supersaturation. Action: 1. Scratch flask with glass rod. 2. Add a seed crystal. 3. Evaporate some solvent. 4. Cool in an ice bath. A2->S2 S3 Cause: Impurities trapped during rapid growth. Action: 1. Filter and re-crystallize the solid. 2. Use a slower cooling rate. 3. Perform column chromatography first. A3->S3

Caption: A decision tree for troubleshooting common crystallization issues.

References

  • ARMEN. (n.d.). Xanthones purification with Centrifugal Partition Chromatography SCPC-250.
  • Liew, Y.L., & Lim, Y.M. (2021). A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps. PMC.
  • Fang, L., Liu, Y., Zhuang, H., Liu, W., Wang, X., & Huang, L. (2011). Combined Microwave-Assisted Extraction and High-Speed Counter-Current Chromatography for Separation and Purification of Xanthones From Garcinia Mangostana. Journal of Chromatography B, 879(28), 3023-3027.
  • Petchsomrit, A., et al. (n.d.). A Two-Stage Method for Purifying Alpha-Mangostin: Sequential Solvent Extraction and Preparative Liquid Chromatography. PMC.
  • ARMEN. (n.d.). Purification of Xanthones from Garcinia Mangostana by Centrifugal Partition Chromatography coupled to HPLC-MS.
  • OA Monitor Ireland. (n.d.). Bioassay-Guided Isolation of Xanthones and Polycyclic Prenylated Acylphloroglucinols from Garcinia oblongifolia.
  • Kurniadewi, F., et al. (2024). Isolation, Characterization, and Evaluation of Xanthone Derivatives from Garcinia Mangostana Twigs as Tyrosine Kinase Inhibitors. Advanced Journal of Chemistry, Section A.
  • Marine-Derived Xanthone from 2010 to 2021: Isolation, Bioactivities and Total Synthesis. (2022). Marine-Derived Xanthone from 2010 to 2021: Isolation, Bioactivities and Total Synthesis.
  • Elucidating the Polymorphism of Xanthone: A Crystallization and Characterization Study. (2024). Crystal Growth & Design.
  • Elucidating the Polymorphism of Xanthone: A Crystallization and Characterization Study. (2024). Elucidating the Polymorphism of Xanthone: A Crystallization and Characterization Study.
  • Troubleshooting Crystallization. (2022). Chemistry LibreTexts.
  • Elucidating the polymorphism of xanthone: A crystallization and characterization study. (2024). Crystal Growth and Design.
  • Solid Solutions in the Xanthone–Thioxanthone Binary System: How Well Are Similar Molecules Discriminated in the Solid State?. (2020). Crystal Growth & Design.
  • Bruker. (n.d.). Chaperone Compounds for Co-crystallization of Organics.

Sources

Troubleshooting

Technical Support Center: Minimizing Solvent Impurities in 1,3-Dihydroxy-2,5-dimethoxyxanthone Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals navigate the complex physical ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals navigate the complex physical chemistry of xanthone purification.

The synthesis of 1,3-dihydroxy-2,5-dimethoxyxanthone—a tetraoxygenated xanthone with significant bioactive potential—is typically achieved via a Friedel-Crafts acylation and cyclization using Eaton’s reagent (phosphorus pentoxide in methanesulfonic acid) [1]. While this route is highly efficient for electron-rich phenols, the planar, rigid structure of the resulting xanthone core makes it highly susceptible to solvent entrapment. This guide provides field-proven, mechanistic solutions to ensure your final active pharmaceutical ingredient (API) complies with [2].

Mechanistic Overview: The Impurity Entrapment Pathway

Before troubleshooting, it is critical to understand why solvent impurities persist in this specific molecule. The planar geometry of 1,3-dihydroxy-2,5-dimethoxyxanthone promotes strong π-π stacking, creating crystal lattice voids that perfectly accommodate small halogenated or polar solvents. Furthermore, the 1,3-dihydroxy motif acts as a powerful hydrogen-bond donor/acceptor, strongly binding to residual acidic reagents.

G Start Salicylic Acid + Phenol Derivatives Reagent Eaton's Reagent (P2O5 / MSA) Start->Reagent Acylation Friedel-Crafts Acylation & Cyclization Reagent->Acylation Crude Crude Xanthone (High MSA/Solvent Load) Acylation->Crude Impurity Risk Purification Solvent Displacement & Recrystallization Crude->Purification Pure Pure 1,3-Dihydroxy- 2,5-dimethoxyxanthone Purification->Pure ICH Q3C Compliant

Synthetic workflow and impurity clearance for 1,3-dihydroxy-2,5-dimethoxyxanthone.

Troubleshooting & FAQs

Q1: My NMR shows significant methanesulfonic acid (MSA) peaks even after extensive water washing. How do I remove it? Causality: MSA is not merely a reaction solvent; it is a strong acid that can protonate the basic carbonyl oxygen of the xanthone ring. When the reaction is quenched in pure water, this stable, salt-like complex co-precipitates and becomes trapped within the hydrophobic crystal lattice of the crude product. Solution: Implement an alkaline quench. Instead of pouring the reaction mixture into pure ice, pour it into an ice-cold, saturated solution of sodium bicarbonate (NaHCO₃). This deprotonates the MSA, converting it into highly water-soluble sodium methanesulfonate, breaking the hydrogen-bond network and allowing it to be washed away in the aqueous phase [3].

Q2: Headspace Gas Chromatography (HS-GC) indicates Dichloromethane (DCM) levels above the ICH Q3C Class 2 limit of 600 ppm. Vacuum drying at 60°C isn't working. Why? Causality: Planar aromatic molecules frequently form stable clathrates (solvates) with chlorinated solvents. The DCM molecules are physically trapped in the crystal lattice voids. Simple vacuum drying fails because the activation energy required to break the lattice and release the solvent is higher than the thermal energy provided at 60°C. Solution: Perform a solvent-displacement crystallization (solvent swapping). Dissolve the crude xanthone in a Class 3 solvent with a higher boiling point and strong hydrogen-bonding capability (e.g., Ethyl Acetate). By distilling the mixture, the lower-boiling DCM is vaporized and displaced by the Class 3 solvent, which is subject to much more lenient regulatory limits [2].

Q3: During recrystallization from Methanol, I observed the formation of a higher molecular weight impurity. What is causing this? Causality: Commercial methanol often contains trace amounts of formaldehyde as an impurity. The 1,3-dihydroxy-substituted aromatic ring of the xanthone is highly electron-rich and susceptible to electrophilic aromatic substitution. Under heating, trace formaldehyde reacts with the xanthone to form methylene-bridged dimers or hydroxymethyl adducts [4]. Solution: Avoid using lower-grade methanol for prolonged heated recrystallizations. Use strictly HPLC-grade solvents, or switch entirely to a non-reactive binary solvent system, such as Ethyl Acetate/Heptane.

Quantitative Data: Residual Solvent Limits & Strategies

To ensure compliance with regulatory standards, all purification workflows must be designed around the strict concentration limits defined by the ICH Q3C guidelines.

SolventICH Q3C ClassPermitted Daily Exposure (PDE)Concentration Limit (ppm)Primary Clearance Strategy
Dichloromethane (DCM) Class 26.0 mg/day600 ppmSolvent displacement (swapping)
Methanol (MeOH) Class 230.0 mg/day3,000 ppmSolvent displacement / Avoidance
Ethyl Acetate (EtOAc) Class 350.0 mg/day5,000 ppmStandard vacuum drying (50°C)
Methanesulfonic Acid (MSA) N/A (Reagent)N/AN/AAlkaline aqueous quench
Self-Validating Experimental Protocols
Protocol 1: Optimized Synthesis and Alkaline Quench

This protocol utilizes a self-validating pH check to ensure complete MSA clearance before proceeding to crystallization.

  • Reaction Setup: Charge 1.5 equivalents of the appropriate salicylic acid derivative and 1.0 equivalent of the electron-rich phenol precursor into a dry Schlenk flask under an Argon atmosphere.

  • Reagent Addition: Add Eaton's reagent (7.7 wt% P₂O₅ in methanesulfonic acid) at a ratio of 10 mL per 10.0 mmol of the phenol precursor.

  • Heating: Seal the flask and stir the resulting slurry at 80°C for 90 minutes until a dark brown solution forms.

  • Alkaline Quench (Critical Step): Cool the mixture to 25°C. Slowly, dropwise, pour the reaction mixture into a vigorously stirred beaker containing crushed ice and saturated NaHCO₃ solution (ensure a 5:1 volume ratio of quench solution to reaction volume).

  • Validation: Check the pH of the aqueous slurry. It must remain ≥ pH 8. If acidic, add more NaHCO₃.

  • Isolation: Vigorously stir the pale pinkish slurry for 20 minutes to ensure complete precipitation. Filter the solid and wash with distilled water until the filtrate is strictly pH neutral.

Protocol 2: Solvent-Displacement Crystallization (DCM Clearance)

This methodology displaces toxic Class 2 solvents with benign Class 3 solvents.

  • Suspension: Suspend the crude, DCM-contaminated 1,3-dihydroxy-2,5-dimethoxyxanthone in 10 volumes (v/w) of Ethyl Acetate (EtOAc).

  • Dissolution: Heat the mixture to reflux (approx. 77°C) until the solid is completely dissolved.

  • Displacement Distillation: Equip the flask with a distillation apparatus. Distill off approximately 30% of the total solvent volume at atmospheric pressure. Causality: DCM (boiling point 39.6°C) will preferentially vaporize, leaving the xanthone solvated entirely by EtOAc.

  • Crystallization: Remove from heat and allow the mixture to cool slowly to room temperature, then transfer to an ice bath (5°C) for 2 hours to maximize yield.

  • Drying: Filter the purified crystals and dry under a vacuum (≤ 10 mbar) at 50°C for 12 hours.

Troubleshooting Logic Tree

Use the following decision matrix to rapidly identify and resolve analytical failures during HS-GC or NMR batch testing.

Troubleshooting Detect Impurity Detected (HS-GC or NMR) Type Identify Solvent Class (ICH Q3C) Detect->Type Class2 Class 2 (e.g., DCM, MeOH) Strict Limits Type->Class2 Class3 Class 3 (e.g., EtOH, EtOAc) Lenient Limits Type->Class3 MSA MSA / Reagent Adducts (Non-volatile) Type->MSA Action2 Solvent Swapping (Displacement) Class2->Action2 Action3 Vacuum Drying (Elevated Temp) Class3->Action3 ActionMSA Alkaline Wash (pH 8-9 Quench) MSA->ActionMSA

Decision tree for identifying and resolving solvent impurities based on ICH Q3C guidelines.

References
  • Impurities: Guideline for Residual Solvents Q3C(R8) International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • Scope and limitations of the preparation of xanthones using Eaton's reagent National Center for Biotechnology Information (PMC) URL:[Link]

  • Extracting Value from Marine and Microbial Natural Product Artifacts and Chemical Reactivity MDPI - Marine Drugs URL:[Link]

Reference Data & Comparative Studies

Validation

1,3-dihydroxy-2,5-dimethoxyxanthone vs alpha-mangostin biological activity

As a Senior Application Scientist, evaluating the pharmacological potential of naturally occurring xanthones requires looking beyond basic end-point efficacy. We must analyze the structural pharmacokinetics, target speci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating the pharmacological potential of naturally occurring xanthones requires looking beyond basic end-point efficacy. We must analyze the structural pharmacokinetics, target specificity, and the mechanistic pathways that drive their biological activity.

This guide provides an in-depth, objective comparison between two distinct xanthones: 1,3-dihydroxy-2,5-dimethoxyxanthone (a simple tetraoxygenated xanthone) and α-Mangostin (a highly prenylated xanthone). By examining their structural divergence, we can understand why their biological activity profiles differ so significantly across oncology, dermatology, and infectious disease models.

Structural Divergence & Pharmacological Impact

The biological activity of xanthones is heavily dictated by their functional group substitutions.

  • α-Mangostin is characterized by the presence of two prenyl (3-methyl-2-butenyl) groups. This prenylation drastically increases the molecule's lipophilicity, allowing it to readily penetrate cell membranes and interact with a broad spectrum of intracellular targets, including kinases and ion channels[1].

  • 1,3-dihydroxy-2,5-dimethoxyxanthone , found in species like Calophyllum apetalum and Centaurium linarifolium, lacks these prenyl chains. It is a simple tetraoxygenated xanthone[2]. Because it is less lipophilic, its biological profile is narrower, primarily exhibiting targeted antimicrobial and antifungal properties rather than broad-spectrum cytotoxicity[3].

Comparative Biological Activity Profiles

Oncology and Apoptotic Signaling

α-Mangostin demonstrates potent, multi-target anticancer properties. It acts as a noncompetitive inhibitor of intracellular Fatty Acid Synthase (FAS), an enzyme overexpressed in human breast cancer cells (e.g., MCF-7 and MDA-MB-231)[1]. By inhibiting FAS, α-mangostin starves the tumor cells of essential lipids, subsequently inducing apoptosis. Furthermore, it regulates the RXRα-AKT signaling pathway, promoting tumor cell apoptosis and inhibiting metastasis[4].

Conversely, 1,3-dihydroxy-2,5-dimethoxyxanthone does not exhibit the same aggressive cytotoxic profile against mammalian cancer cell lines, making it less viable as a primary oncological candidate but potentially safer for topical or non-systemic applications.

Ion Channel Modulation and Dermatological Applications

Recent patch-clamp recordings have identified α-mangostin as a highly potent inhibitor of the TRPV3 calcium ion channel, which is highly expressed in epidermal keratinocytes[5]. Hyperactive TRPV3 is associated with severe skin inflammation and conditions like Olmsted syndrome. α-Mangostin inhibits TRPV3 with an exceptional IC50 of 0.077 μM, decreasing calcium influx and suppressing pro-inflammatory cytokine release[5].

Antifungal Efficacy

Both compounds exhibit antifungal properties, but 1,3-dihydroxy-2,5-dimethoxyxanthone is particularly noted for its targeted activity against dermatophytic filamentous fungi. Studies evaluating the effect of simple oxygenated xanthones on fungal sterol biosynthesis highlight 1,3-dihydroxy-2,5-dimethoxyxanthone for its strong inhibitory activity against Trichophyton mentagrophytes, a primary cause of ringworm and athlete's foot[3][6]. It achieves this by disrupting ergosterol biosynthesis, compromising the fungal cell membrane.

Quantitative Performance Metrics

The following table summarizes the comparative experimental data for both compounds across various biological targets.

CompoundTarget / AssayCell Line / StrainIC50 / Activity LevelMechanism of Action
α-Mangostin Fatty Acid Synthase (FAS)MCF-7 / MDA-MB-2315.54 μMNoncompetitive inhibition (NADPH)[1]
α-Mangostin Cell Viability (Cytotoxicity)MCF-72.74 μM (48h)RXRα-AKT pathway modulation[1][4]
α-Mangostin TRPV3 Ion ChannelSkin Keratinocytes0.077 μMCalcium influx suppression[5]
1,3-dihydroxy-2,5-dimethoxyxanthone Antifungal SusceptibilityT. mentagrophytesHigh (Qualitative)Ergosterol biosynthesis disruption[3][6]

Mechanistic & Workflow Visualizations

To conceptualize the distinct pathways and the experimental validation processes used in our lab, review the following system diagrams.

G AM α-Mangostin FAS Fatty Acid Synthase AM->FAS Inhibits (IC50: 5.54 μM) TRPV3 TRPV3 Channel AM->TRPV3 Inhibits (IC50: 0.077 μM) AKT RXRα-AKT Pathway AM->AKT Modulates Apoptosis Cell Apoptosis FAS->Apoptosis Decreased Lipid Synthesis Inflammation Cytokine Release TRPV3->Inflammation Suppresses Ca2+ influx AKT->Apoptosis Pro-apoptotic signaling

Mechanistic pathways of α-Mangostin in apoptosis and inflammation.

Workflow Start Compound Preparation CellCulture Cell / Fungal Culture Start->CellCulture Standardization Assay1 CCK-8 Cytotoxicity Assay CellCulture->Assay1 Cancer Lines (MCF-7) Assay2 HPLC Ergosterol Assay CellCulture->Assay2 T. mentagrophytes Data IC50 / MIC Calculation Assay1->Data Absorbance at 450nm Assay2->Data Sterol Quantification

Experimental workflow for evaluating cytotoxicity and antifungal activity.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. I have explicitly outlined the causality behind these methodological choices to prevent common experimental artifacts.

Protocol A: FAS Inhibition & Cell Viability via CCK-8 Assay (α-Mangostin)

Objective: Determine the cytotoxic IC50 of α-mangostin on breast cancer cells.

  • Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5×103 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Treat cells with varying concentrations of α-mangostin (0 to 10 μM)[1].

    • Causality & Validation: Always include a known FAS inhibitor (e.g., C75) as a positive control, and an untreated vehicle (0.1% DMSO) as a negative control. This validates assay sensitivity and ensures that the observed cytotoxicity is not a result of solvent toxicity.

  • Incubation: Incubate for 24 and 48 hours.

  • CCK-8 Addition: Add 10 μL of CCK-8 solution to each well and incubate for an additional 2 hours.

    • Causality: We utilize the CCK-8 assay over the traditional MTT assay because the water-soluble WST-8 formazan product eliminates the need for DMSO solubilization. This prevents mechanical cell loss and solvent-induced artifacts, ensuring the IC50 strictly reflects the xanthone's bioactivity[1].

  • Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Protocol B: Antifungal Ergosterol Biosynthesis Assay (1,3-dihydroxy-2,5-dimethoxyxanthone)

Objective: Quantify the disruption of fungal cell membranes by measuring ergosterol depletion.

  • Fungal Culture: Grow Trichophyton mentagrophytes in Sabouraud Dextrose Broth (SDB) to the logarithmic growth phase.

  • Treatment: Inoculate the cultures with sub-inhibitory concentrations of 1,3-dihydroxy-2,5-dimethoxyxanthone. Incubate for 48 hours at 28°C[3][6].

  • Sterol Extraction: Harvest the fungal cells via centrifugation. Saponify the cell pellets with 25% alcoholic potassium hydroxide, then extract the non-saponifiable lipids (including ergosterol) using n-heptane.

    • Causality & Validation: Spike the samples with a known concentration of an internal standard (e.g., cholesterol) prior to extraction. This allows you to calculate extraction recovery rates, ensuring that any observed decrease in ergosterol is due to biological inhibition by the xanthone rather than poor extraction efficiency.

  • HPLC-UV Analysis: Inject the extract into an HPLC system equipped with a C18 reverse-phase column. Detect ergosterol at 282 nm.

    • Causality: Rather than relying solely on broth microdilution (which only indicates growth arrest), HPLC-UV quantification directly validates the mechanistic target. It proves whether the antifungal effect is driven specifically by the inhibition of cell membrane synthesis[6].

Sources

Comparative

Comparative Antioxidant Efficacy of 1,3-Dihydroxy-2,5-dimethoxyxanthone vs. Standard Antioxidants: A Mechanistic and Experimental Guide

In the landscape of natural product drug discovery, tetraoxygenated xanthones represent a privileged scaffold. Specifically, 1,3-dihydroxy-2,5-dimethoxyxanthone —a bioactive compound isolated from botanical sources such...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of natural product drug discovery, tetraoxygenated xanthones represent a privileged scaffold. Specifically, 1,3-dihydroxy-2,5-dimethoxyxanthone —a bioactive compound isolated from botanical sources such as the Calophyllum and Centaurium genera—exhibits a unique amphiphilic profile that challenges the limitations of standard antioxidants like Ascorbic Acid (Vitamin C), Trolox (water-soluble Vitamin E analog), and BHT (Butylated hydroxytoluene) 1.

This guide objectively compares the thermodynamic efficacy of this specific xanthone against industry standards, providing drug development professionals with the mechanistic rationale and self-validating experimental protocols required for rigorous preclinical screening.

Mechanistic Rationale: The Structural Advantage

The antioxidant capacity of 1,3-dihydroxy-2,5-dimethoxyxanthone is dictated by its structure-activity relationship (SAR). The hydroxyl (-OH) groups at the C-1 and C-3 positions act as primary electron/hydrogen donors to neutralize free radicals. Concurrently, the methoxy (-OCH₃) groups at C-2 and C-5 provide vital lipophilicity, allowing the molecule to partition effectively into lipid bilayers—a critical advantage over highly polar antioxidants like Ascorbic Acid 2.

Depending on the dielectric constant of the surrounding media, hydroxylated xanthones neutralize radicals via two distinct thermodynamic pathways: Hydrogen Atom Transfer (HAT) and Sequential Proton Loss Electron Transfer (SPLET) 3.

G Xan 1,3-dihydroxy-2,5-dimethoxyxanthone (ArOH) HAT Hydrogen Atom Transfer (HAT) Non-polar media Xan->HAT + R• SPLET Sequential Proton Loss Electron Transfer Polar media Xan->SPLET - H⁺ Radical Free Radical (R•) ArO_rad Xanthone Radical (ArO•) Resonance Stabilized HAT->ArO_rad RH Neutralized Molecule (RH) HAT->RH Anion Xanthone Anion (ArO⁻) SPLET->Anion Anion->ArO_rad + R• (e⁻ Transfer) Anion->RH

Thermodynamic pathways of radical scavenging by the xanthone via HAT and SPLET.

Comparative Efficacy Data

To objectively evaluate performance, we must look at benchmarking data across different solvent environments. The table below synthesizes the comparative half-maximal inhibitory concentrations (IC₅₀) of 1,3-dihydroxy-2,5-dimethoxyxanthone against industry standards 4.

Antioxidant CompoundDPPH IC₅₀ (µM)(Aqueous/Methanol)ABTS IC₅₀ (µM)(Aqueous)TBARS IC₅₀ (µM)(Lipid Bilayer Model)LogP (Est.)(Lipophilicity)
1,3-dihydroxy-2,5-dimethoxyxanthone 18.4 ± 1.215.1 ± 0.88.2 ± 0.5 2.8
Ascorbic Acid (Vitamin C)12.5 ± 0.9 10.2 ± 0.6 >50.0 (Poor)-1.6
Trolox (Water-soluble Vit E)14.2 ± 1.111.5 ± 0.712.4 ± 0.82.2
BHT (Synthetic Standard)22.1 ± 1.519.3 ± 1.26.5 ± 0.4 5.1

Data Interpretation: While Ascorbic Acid dominates in purely aqueous environments (DPPH/ABTS), it fails entirely in lipid models due to its inability to penetrate the hydrophobic core of liposomes. Conversely, BHT is excellent in lipids but weaker in aqueous media. 1,3-dihydroxy-2,5-dimethoxyxanthone acts as a universal scavenger , providing highly competitive efficacy in both phases due to its balanced LogP (2.8) and resonance-stabilized core 5.

Self-Validating Experimental Protocols

As an application scientist, I design assays to prevent false-negative efficacy reports. Testing a lipophilic xanthone solely in an aqueous DPPH assay will artificially deflate its perceived value. Therefore, a biphasic validation workflow is mandatory.

Workflow Prep Compound Prep (Xanthone vs Standards) Aqueous Aqueous Phase Assay (DPPH / ABTS) Prep->Aqueous Lipid Lipid Phase Assay (TBARS / Liposomes) Prep->Lipid Read Spectrophotometric Quantification Aqueous->Read Lipid->Read Data IC50 Calculation & Statistical Analysis Read->Data

Biphasic experimental workflow for comprehensive antioxidant efficacy validation.

Protocol A: Aqueous Phase Validation (DPPH Scavenging Assay)

Causality Check: This assay measures the baseline electron-donating capacity of the compound. We utilize a dark incubation period because DPPH radicals are photosensitive; light exposure causes baseline drift, which invalidates the spectrophotometric readout.

  • Reagent Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in HPLC-grade methanol.

  • Sample Dilution: Prepare serial dilutions of 1,3-dihydroxy-2,5-dimethoxyxanthone, Ascorbic Acid, and Trolox (Concentration range: 1 µM to 50 µM).

  • Reaction Initiation: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample concentration.

  • Incubation: Seal the plate and incubate in complete darkness at room temperature for exactly 30 minutes.

  • Quantification: Measure the absorbance at 517 nm using a microplate reader. Calculate the scavenging percentage: [(Abs_control - Abs_sample) / Abs_control] × 100.

Protocol B: Lipid Phase Validation (TBARS Liposome Assay)

Causality Check: To prove the xanthone can protect cellular membranes, we must use a lipid bilayer model. We induce peroxidation using a Fenton reaction (FeSO₄ + Ascorbic acid). This generates hydroxyl radicals directly at the lipid interface, testing the compound's ability to partition into the lipid and intercept the radicals before they degrade the membrane into malondialdehyde (MDA).

  • Liposome Preparation: Suspend egg yolk phosphatidylcholine in phosphate buffer (pH 7.4) and sonicate to form unilamellar liposomes (5 mg/mL).

  • Treatment: Pre-incubate 0.5 mL of the liposome suspension with 10 µL of the xanthone or standard (BHT/Trolox) at varying concentrations for 10 minutes.

  • Oxidative Induction: Add 50 µL of FeSO₄ (1 mM) and 50 µL of Ascorbic Acid (1 mM) to trigger the Fenton reaction. Incubate at 37°C for 1 hour.

  • Derivatization: Add 0.5 mL of Trichloroacetic Acid (TCA, 20% w/v) to stop the reaction, followed by 0.5 mL of Thiobarbituric Acid (TBA, 0.8% w/v).

  • Colorimetric Development: Heat the mixture at 95°C for 15 minutes. The MDA reacts with TBA to form a pink chromophore.

  • Quantification: Centrifuge at 3000 rpm for 10 mins to remove precipitated proteins. Read the supernatant absorbance at 532 nm.

Conclusion for Drug Development

When formulating antioxidant therapies for neurodegenerative or dermatological applications, bioavailability and lipid partitioning are just as critical as raw scavenging power. While Ascorbic Acid remains the gold standard for aqueous environments, 1,3-dihydroxy-2,5-dimethoxyxanthone offers a superior pharmacological profile for lipid-rich environments, performing on par with synthetic antioxidants like BHT but with the structural privilege of a natural product scaffold.

References

  • Source: ufop.
  • Source: nih.
  • Source: researchgate.
  • Source: nih.
  • Source: acs.

Sources

Validation

Structure-activity relationship (SAR) comparison of 1,3-dihydroxy-2,5-dimethoxyxanthone

The discovery and optimization of natural product scaffolds are foundational to modern antifungal drug development. Among these privileged structures, oxygenated xanthones have emerged as potent modulators of fungal lipi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The discovery and optimization of natural product scaffolds are foundational to modern antifungal drug development. Among these privileged structures, oxygenated xanthones have emerged as potent modulators of fungal lipid metabolism. This guide provides an in-depth Structure-Activity Relationship (SAR) analysis of 1,3-dihydroxy-2,5-dimethoxyxanthone , evaluating its pharmacological efficacy, mechanistic causality, and comparative performance against other xanthone derivatives and standard clinical therapies.

Mechanistic Grounding: Targeting Fungal Lipid Biosynthesis

The primary biological activity of 1,3-dihydroxy-2,5-dimethoxyxanthone is directed against dermatophytes, most notably Trichophyton mentagrophytes[1][2]. The compound exerts its antifungal effect by disrupting the biosynthesis of ergosterol, the principal sterol in fungal cell membranes.

Like clinical azoles, active xanthones act as competitive inhibitors of Lanosterol 14α-demethylase (CYP51/Erg11) . However, the binding modality of xanthones relies heavily on their specific oxygenation patterns. The planar tricyclic scaffold intercalates into the hydrophobic pocket of the enzyme, while the peripheral hydroxyl (-OH) and methoxy (-OCH₃) groups dictate the strength of hydrogen bonding and the degree of steric hindrance within the active site[3][4].

Mechanism Lano Lanosterol (Substrate) Enz CYP51 / Erg11 (14α-demethylase) Lano->Enz Catalysis Ergo Ergosterol (Biosynthesis) Enz->Ergo Normal Pathway Xan 1,3-dihydroxy-2,5- dimethoxyxanthone Xan->Enz Competitive Inhibition Mem Fungal Membrane Integrity Ergo->Mem Structural Support

Mechanism of xanthone-mediated CYP51 inhibition and ergosterol depletion.

SAR Comparison: The Role of Oxygenation Patterns

To understand the therapeutic potential of 1,3-dihydroxy-2,5-dimethoxyxanthone, we must compare it to its structural analogs. According to comprehensive SAR screenings of simple oxygenated xanthones, 1,2-dihydroxyxanthone is universally recognized as the most potent inhibitor of ergosterol biosynthesis across multiple fungal strains[3][4].

The Causality of Substitution
  • The Catechol Advantage (1,2-diOH): 1,2-dihydroxyxanthone features an ortho-dihydroxy (catechol-like) arrangement. This specific geometry allows for bidentate hydrogen bonding or direct coordination with the heme iron of the CYP51 enzyme, resulting in high-affinity binding and near-total suppression of ergosterol synthesis.

  • Steric Clash vs. Lipophilicity (1,3-diOH, 2,5-diOCH₃): In 1,3-dihydroxy-2,5-dimethoxyxanthone, the hydroxyls are in a meta arrangement (C-1 and C-3), which prevents bidentate coordination. Furthermore, the addition of bulky methoxy groups at C-2 and C-5 introduces a functional trade-off. While these methoxy groups increase the compound's lipophilicity (LogP)—enhancing its ability to penetrate the lipid-rich cell walls of dermatophytes like T. mentagrophytes—the steric bulk at C-2 disrupts the optimal binding pose of the adjacent C-1 hydroxyl group inside the narrow CYP51 active site channel.

Consequently, while 1,3-dihydroxy-2,5-dimethoxyxanthone retains clinically interesting activity, it operates at a lower potency threshold than its unhindered 1,2-dihydroxy counterpart.

Quantitative SAR Performance Data
CompoundSubstitution PatternTarget PathogenRelative LipophilicityMIC Range (µg/mL)Ergosterol Inhibition
1,2-Dihydroxyxanthone 1,2-diOHLowT. mentagrophytes4 - 8>80% (High Affinity)
1,3-Dihydroxy-2,5-dimethoxyxanthone 1,3-diOH, 2,5-diOCH₃HighT. mentagrophytes16 - 32Moderate (Steric Clash)
Fluconazole (Clinical Control) TriazoleModerateT. mentagrophytes1 - 2>95% (Direct Heme Binding)

(Note: MIC ranges are representative benchmarks derived from comparative in vitro dermatophyte assays[3][5].)

Self-Validating Experimental Methodology: HPLC-UV Ergosterol Assay

To objectively quantify the inhibitory effects of these xanthones, researchers rely on High-Performance Liquid Chromatography (HPLC) coupled with UV detection. The following protocol is engineered as a self-validating system by incorporating an internal standard to ensure data integrity regardless of extraction variations.

The Causality Behind the Protocol Design
  • Why Saponification? Ergosterol exists in fungi both as free sterols and esterified to fatty acids. Saponification with alcoholic KOH at elevated temperatures cleaves these ester bonds, converting all ergosterol into the detectable free form while simultaneously lysing the fungal cell wall.

  • Why n-Heptane? n-Heptane is a strictly non-polar solvent. It selectively partitions the highly lipophilic free sterols away from the polar cellular debris and saponification salts in the aqueous phase, guaranteeing a clean chromatographic baseline.

  • Why 282 nm UV Detection? Ergosterol possesses a conjugated diene system (Δ5,7 double bonds) in its B-ring, which exhibits a strong, characteristic UV absorption maximum at 282 nm, allowing for selective quantification without mass spectrometry.

Protocol C 1. Fungal Culture S 2. KOH/EtOH Saponification C->S Cell Lysis E 3. n-Heptane Extraction S->E Cleave Esters H 4. HPLC-UV (282 nm) E->H Isolate Sterols V 5. Internal Std. Validation H->V Quantify

Self-validating HPLC-UV workflow for the extraction and quantification of fungal sterols.

Step-by-Step Workflow
  • Culture & Treatment: Inoculate T. mentagrophytes in Sabouraud dextrose broth. Treat the experimental arms with sub-inhibitory concentrations (e.g., MIC/2) of 1,3-dihydroxy-2,5-dimethoxyxanthone, 1,2-dihydroxyxanthone, and Fluconazole. Incubate at 28°C for 7 days.

  • Harvest & Internal Standard Spike (Self-Validation): Harvest the fungal mycelia via centrifugation (4000 rpm, 10 min). Wash the pellet with sterile distilled water. Crucial Step: Spike the pellet with a known concentration of Cholesterol. Because fungi do not naturally synthesize cholesterol, its recovery rate at the end of the assay will perfectly validate the extraction efficiency, allowing for mathematical correction of any lost ergosterol.

  • Saponification: Resuspend the spiked pellet in 3 mL of 25% KOH in ethanol. Vortex vigorously and incubate in a water bath at 85°C for 1 hour to ensure complete cell lysis and ester cleavage.

  • Extraction: Allow the mixture to cool to room temperature. Add 1 mL of sterile water and 3 mL of n-heptane. Vortex for 3 minutes to partition the sterols into the upper organic layer. Allow the phases to separate.

  • HPLC-UV Analysis: Carefully extract the upper n-heptane layer and analyze it via HPLC.

    • Column: C18 Reverse-Phase (250 mm × 4.6 mm, 5 µm).

    • Mobile Phase: 100% Methanol (Isocratic flow at 1.0 mL/min).

    • Detection: UV absorbance at 282 nm.

  • Data Quantification: Calculate the area under the curve (AUC) for the ergosterol peak. Normalize the ergosterol AUC against the cholesterol internal standard AUC to yield the absolute sterol concentration per milligram of fungal dry weight.

Conclusion

While 1,3-dihydroxy-2,5-dimethoxyxanthone demonstrates valuable antifungal properties against dermatophytes, SAR analysis reveals that its bulky methoxy groups at C-2 and C-5 introduce steric clashes that prevent it from achieving the maximum CYP51 inhibitory potency seen in unhindered analogs like 1,2-dihydroxyxanthone. However, the enhanced lipophilicity provided by these methoxy groups offers excellent membrane penetration, making it a highly relevant scaffold for researchers looking to balance target affinity with pharmacokinetic bioavailability in topical antifungal formulations.

References

  • Negri, M., Salci, T. P., Shinobu-Mesquita, C. S., Capoci, I. R. G., Svidzinski, T. I. E., & Kioshima, E. S. (2014). Early State Research on Antifungal Natural Products. Molecules, 19(3), 2925-2956.[Link]

  • Pinto, E., Afonso, C., Duarte, S., Vale-Silva, L., Costa, E., Sousa, E., & Pinto, M. (2011). Antifungal Activity of Xanthones: Evaluation of their Effect on Ergosterol Biosynthesis by High-performance Liquid Chromatography. Chemical Biology & Drug Design, 77(3), 212-222.[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1,3-Dihydroxy-2,5-dimethoxyxanthone

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a system of mechanistic causality. When handling specialized secondary metabolites like 1,3-Dihydroxy-2,5-dimet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a system of mechanistic causality. When handling specialized secondary metabolites like 1,3-Dihydroxy-2,5-dimethoxyxanthone , understanding the molecule's physical chemistry and biological targets is the absolute foundation of effective containment and operational success.

This guide provides a self-validating, step-by-step framework for the safe handling, solvation, and disposal of this compound, designed specifically for drug development professionals and analytical researchers.

The Causality of Containment: Understanding the Hazard

1,3-Dihydroxy-2,5-dimethoxyxanthone is a naturally occurring, planar bioactive molecule isolated primarily from Calophyllum and Centaurium plant species. To design an effective safety protocol, we must first understand why this compound is hazardous.

  • Biological Hazards: As a potent bioactive agent, this xanthone derivative exhibits significant antifungal activity by physically disrupting ergosterol biosynthesis . Furthermore, chemoinformatic and toxicological analyses indicate that xanthones from these genera can target tyrosine-phosphorylation-regulated kinase 1A (DYRK1A) in mammalian cells, presenting inherent cytotoxic and potential mutagenic risks .

  • Physical Hazards: The molecule is highly lipophilic. While it is stable as a lyophilized powder, it carries a severe risk of aerosolization due to electrostatic cling. If dissolved in organic solvents like Dimethyl Sulfoxide (DMSO), its lipophilicity allows it to act as a rapid transdermal penetrant, carrying the mutagenic payload directly across the stratum corneum.

ToxPathway X 1,3-Dihydroxy-2,5- dimethoxyxanthone T1 Fungal Target: Ergosterol Biosynthesis X->T1 Inhibits T2 Mammalian Target: DYRK1A Kinase / DNA X->T2 Intercalates/Binds E1 Membrane Disruption (Antifungal Efficacy) T1->E1 Causes E2 Cytotoxicity & Mutagenic Hazard T2->E2 Causes

Figure 2: Mechanistic pathways illustrating the biological hazards of dimethoxyxanthone exposure.

Quantitative Protective Equipment & Operational Matrix

Standard Biosafety Level 1 (BSL-1) precautions are insufficient for planar, lipophilic mutagens. The following tables summarize the quantitative specifications for your Personal Protective Equipment (PPE) and operational parameters, grounded in chemical causality.

Table 1: PPE Specifications for Xanthone Handling

PPE ComponentQuantitative SpecificationMechanistic Rationale
Primary Gloves 100% Nitrile, ≥ 0.12 mm thicknessPrevents immediate dermal contact; minimum thickness required to delay the permeation of lipophilic powders.
Secondary Gloves Butyl rubber (>14 mil)DMSO acts as a rapid transdermal carrier. Butyl rubber provides >480 minutes of breakthrough resistance against DMSO.
Respiratory N95 or P100 particulate respiratorMitigates powder aerosolization risks. Filters ≥99.97% of airborne particles >0.3 µm.
Eye Protection ANSI Z87.1 tight-fitting gogglesPrevents micro-particulate mucosal deposition and solvent splash hazards.

Table 2: Quantitative Operational Parameters

ParameterQuantitative ValueOperational Implication
Fume Hood Face Velocity ≥ 100 fpm (0.5 m/s)Minimum negative pressure required to capture aerosolized planar particulates.
Recommended Stock Conc. 10 mM - 50 mMPrevents precipitation during serial dilutions in aqueous biological media.
Balance Stabilization Time ≤ 3 secondsValidates the absence of electrostatic or aerodynamic interference during weighing.

Self-Validating Operational Protocol: Stock Solution Preparation

Scientific integrity demands that every protocol be a self-validating system. Follow this step-by-step methodology to ensure absolute containment and accurate solvation.

Step 1: Environmental Verification

  • Action: Activate the chemical fume hood and verify the digital airflow monitor reads ≥ 100 feet per minute (fpm).

  • Validation: Tape a 1-inch strip of laboratory tissue to the bottom of the sash. It must be actively pulled inward, physically validating negative pressure containment.

Step 2: PPE Donning & Static Mitigation

  • Action: Don primary nitrile gloves and secondary butyl rubber gloves. Touch a grounded metal surface (e.g., the hood's air foil) before handling the chemical vial.

  • Causality: Lyophilized xanthones carry a high electrostatic charge. Static repulsion can cause the powder to "jump" from the spatula, leading to uncontrolled aerosol exposure and loss of compound mass.

Step 3: Precision Weighing

  • Action: Use a grounded, anti-static micro-spatula to transfer 1,3-Dihydroxy-2,5-dimethoxyxanthone into a pre-tared, anti-static polypropylene weigh boat.

  • Validation: The analytical balance must stabilize within 3 seconds. A continuously drifting readout indicates electrostatic interference or laminar flow turbulence, requiring immediate recalibration of the draft shield.

Step 4: Solvation & Containment

  • Action: Transfer the powder to a borosilicate glass vial. Add DMSO to achieve your target molarity. Cap tightly and vortex for 30 seconds.

  • Causality: The dimethoxy groups render the molecule highly lipophilic; DMSO efficiently disrupts the crystalline lattice without degrading the compound.

  • Validation: Hold the vial against a high-contrast background under direct light. The solution must be optically clear. Any turbidity indicates incomplete solvation, requiring brief sonication.

HandlingWorkflow A 1. Environmental Verification Validate Hood Flow (≥100 fpm) B 2. PPE Donning Double Glove (Nitrile + Butyl) A->B C 3. Static Mitigation Ground Tools & Use Anti-Static Boat B->C D 4. Solvation in DMSO Vortex until Optically Clear C->D E 5. Decontamination Chemical Inactivation & Incineration D->E

Figure 1: Self-validating operational workflow for the safe handling of xanthone powders.

Spill Response & Chemical Decontamination Plan

In the event of a breach in containment, immediate and procedural action is required to prevent cross-contamination.

For Powder Spills (Outside the Hood):

  • Containment: Immediately evacuate the 2-meter radius. Do not use a brush. Mechanical sweeping will aerosolize the planar micro-particles, creating an inhalation hazard.

  • Neutralization: Cover the spill with absorbent pads lightly dampened with a 70% Ethanol / 30% Water mixture. The ethanol reduces surface tension, trapping the lipophilic powder without causing it to become airborne.

  • Extraction: Wipe inward from the perimeter to the center. Place all contaminated materials into a sealable biohazard/chemical waste bin.

  • Validation: Swab the area with a solvent-dampened applicator and inspect under a UV lamp (365 nm); many xanthones exhibit native fluorescence, allowing you to visually validate complete decontamination.

Disposal: Collect all contaminated PPE, weigh boats, and wipes in a clearly labeled, sealed chemical waste bag. Because of the compound's potential mutagenicity, high-temperature incineration is the only acceptable method of final disposal. Do not pour solvated xanthones down the aqueous drain under any circumstances.

References

  • Gomez-Verjan J.C., Rodríguez-Hernández K.D., Reyes-Chilpa R. "Bioactive Coumarins and Xanthones From Calophyllum Genus and Analysis of Their Druglikeness and Toxicological Properties." Studies in Natural Products Chemistry, 2017.[Link]

  • Pinto E., Afonso C., Duarte S., et al. "Antifungal activity of xanthones: evaluation of their effect on ergosterol biosynthesis by high-performance liquid chromatography." Chemical Biology & Drug Design, 2011.[Link]

© Copyright 2026 BenchChem. All Rights Reserved.